moiramide B

Core Science & Biosynthesis

Moiramide B: A Technical Guide to its Mechanism of Action as a Novel Acetyl-CoA Carboxylase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Moiramide B is a naturally occurring pseudopeptidic pyrrolidinedione antibiotic with a potent and selective mechanism of action against a broad spectrum of bacteria.[1][2] This technical guide provides an in-depth exploration of the molecular mechanism by which moiramide B exerts its antibacterial effects. It primarily functions as a highly specific inhibitor of the bacterial acetyl-CoA carboxylase (ACC), a critical enzyme in the fatty acid biosynthesis pathway.[2][3][4][5][6][7][8] By targeting the carboxyltransferase (CT) component of ACC, moiramide B effectively halts the production of essential fatty acids, leading to bacterial growth inhibition and cell death.[2][3][5][6] This document details the molecular interactions, summarizes key quantitative data, outlines relevant experimental protocols, and provides visual representations of the underlying pathways and workflows.

Introduction

The rise of antibiotic-resistant bacteria necessitates the discovery and development of novel antimicrobial agents with unique mechanisms of action. Moiramide B, a natural product isolated from Pseudomonas fluorescens, represents a promising class of antibiotics that target a highly conserved and essential pathway in bacteria: fatty acid synthesis.[4][9] Unlike many conventional antibiotics, moiramide B's target, the bacterial acetyl-CoA carboxylase (ACC), has a distinct structure from its mammalian counterpart, suggesting a favorable selectivity profile.[2] This guide aims to provide a comprehensive technical overview of the mechanism of action of moiramide B for researchers and professionals in the field of drug development.

Mechanism of Action: Inhibition of Acetyl-CoA Carboxylase

The primary molecular target of moiramide B is the bacterial acetyl-CoA carboxylase (ACC), a multi-subunit enzyme that catalyzes the first committed step in fatty acid biosynthesis: the carboxylation of acetyl-CoA to malonyl-CoA.[5][7]

Targeting the Carboxyltransferase (CT) Subunit

Moiramide B specifically inhibits the carboxyltransferase (CT) component of the ACC enzyme complex.[2][3][5][6] Crystallographic studies of moiramide B in complex with the Staphylococcus aureus CT have revealed the precise molecular interactions responsible for its inhibitory activity.[5]

Molecular Interactions and Binding Mode

The binding of moiramide B to the CT active site is characterized by a network of specific interactions:

• Succinimide Head Group: The (4S)-methyl succinimide moiety of moiramide B is crucial for its activity. It binds within the oxyanion hole of the enzyme, with the molecule acting as an enol/enolate in its active form.[5][6]

• Valine-Derived Sidechain: This hydrophobic sidechain occupies a corresponding hydrophobic pocket within the enzyme's active site, contributing to the binding affinity.[6]

• β-Phenylalanine Fragment: This portion of the molecule enhances the binding affinity through the formation of additional hydrogen bonds with the target protein.[6]

• Fatty Acid Tail: The unsaturated fatty acid tail of moiramide B is primarily involved in the transport of the molecule across the bacterial cell membrane and does not strongly interact with the enzyme itself.[5][6]

The inhibition of the carboxyltransferase reaction by moiramide B is competitive with respect to malonyl-CoA.[4]

Signaling Pathway: Disruption of Fatty Acid Biosynthesis

The inhibition of ACC by moiramide B has a direct and critical impact on the fatty acid biosynthesis pathway, which is essential for bacterial viability. This pathway is responsible for the production of fatty acids that are vital components of bacterial cell membranes and precursors for other essential molecules.

Inhibition of Fatty Acid Biosynthesis by Moiramide B.

Quantitative Data

The antibacterial activity and enzyme inhibitory potency of moiramide B and its derivatives have been quantified in various studies.

Table 1: Minimum Inhibitory Concentrations (MIC) of Moiramide B and Derivatives

Compound	Bacillus subtilis MIC (µg/mL)	Staphylococcus aureus MIC (µg/mL)	Escherichia coli acrB MIC (µg/mL)
Moiramide B (4)	0.5	1	2
Saturated Derivative (5)	8	4	8
Alkynyl Derivative (11)	4	8	16

Data adapted from selected studies.[6]

Table 2: Enzyme Inhibition Data for Moiramide B

Enzyme	Target Organism	Inhibition Constant (Ki)	IC50
Acetyl-CoA Carboxylase (ACC)	Escherichia coli	-	Nanomolar range
Carboxyltransferase (CT)	Staphylococcus aureus	-	-

Specific Ki and IC50 values are reported in the low nanomolar range in various publications.[3]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

A standard broth microdilution method is employed to determine the MIC of moiramide B against various bacterial strains.

Workflow for MIC Determination.

Protocol:

• Compound Preparation: Moiramide B is dissolved in a suitable solvent (e.g., DMSO) and serially diluted in Mueller-Hinton broth in a 96-well microtiter plate.

• Inoculum Preparation: Bacterial strains are grown to the mid-logarithmic phase and diluted to a final concentration of approximately 5 x 10^5 CFU/mL.

• Inoculation: Each well of the microtiter plate is inoculated with the bacterial suspension.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Acetyl-CoA Carboxylase (ACC) Inhibition Assay

The inhibitory activity of moiramide B against ACC is determined by measuring the incorporation of radiolabeled bicarbonate into acid-stable malonyl-CoA.

Protocol:

• Reaction Mixture: A reaction mixture containing purified ACC enzyme, acetyl-CoA, ATP, MgCl2, and [14C]bicarbonate is prepared in a suitable buffer.

• Inhibitor Addition: Moiramide B at various concentrations is added to the reaction mixture.

• Reaction Initiation and Incubation: The reaction is initiated by the addition of the enzyme and incubated at 37°C for a defined period.

• Reaction Termination: The reaction is stopped by the addition of acid.

• Quantification: The amount of acid-stable radiolabeled product (malonyl-CoA) is quantified using liquid scintillation counting.

• IC50 Determination: The IC50 value is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

X-ray Crystallography of Moiramide B-Carboxyltransferase Complex

The three-dimensional structure of moiramide B bound to the carboxyltransferase subunit is determined by X-ray crystallography.

Workflow for X-ray Crystallography.

Protocol:

• Protein Expression and Purification: The gene encoding the carboxyltransferase subunit is cloned and expressed in a suitable host (e.g., E. coli). The protein is then purified to homogeneity using chromatographic techniques.

• Crystallization: The purified protein is mixed with moiramide B and subjected to crystallization screening to obtain high-quality crystals.

• Data Collection: The crystals are exposed to a synchrotron X-ray source, and diffraction data are collected.

• Structure Determination: The crystal structure is solved using molecular replacement or other phasing methods.

• Model Building and Refinement: An atomic model of the protein-ligand complex is built into the electron density map and refined to high resolution.

Conclusion

Moiramide B represents a compelling new class of antibiotics with a well-defined mechanism of action targeting a crucial bacterial metabolic pathway. Its selective inhibition of the carboxyltransferase component of acetyl-CoA carboxylase provides a strong rationale for its development as a therapeutic agent. The detailed understanding of its molecular interactions with its target, supported by structural and biochemical data, offers a solid foundation for structure-activity relationship studies and the design of next-generation derivatives with improved potency and pharmacokinetic properties. This technical guide provides a comprehensive overview to aid researchers and drug developers in their efforts to combat the growing threat of antibiotic resistance.

References

• 1. Synthesis and biological evaluation of moiramide B derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Novel Bacterial Acetyl Coenzyme A Carboxylase Inhibitors with Antibiotic Efficacy In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis and biological evaluation of moiramide B derivatives - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00856A [pubs.rsc.org]
• 7. Compound | AntibioticDB [antibioticdb.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Moiramide B: A Deep Dive into its Function as a Bacterial Acetyl-CoA Carboxylase Inhibitor

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Moiramide B is a naturally occurring peptide-polyketide hybrid compound that has garnered significant interest within the scientific community for its potent and selective inhibitory activity against bacterial acetyl-CoA carboxylase (ACC).[1][2] This enzyme catalyzes the first committed step in fatty acid biosynthesis, a crucial pathway for bacterial survival, making it an attractive target for the development of novel antibiotics.[3][4] This technical guide provides a comprehensive overview of Moiramide B, including its mechanism of action, quantitative inhibitory data, detailed experimental protocols, and visualizations of the relevant biological pathways and experimental workflows.

Moiramide B was first isolated from a marine strain of Pseudomonas fluorescens and exhibits broad-spectrum antibacterial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis, with some activity also reported against Gram-negative pathogens.[5][6] Its unique mode of action, targeting a key metabolic enzyme distinct from those targeted by many current antibiotics, presents a promising avenue for combating antibiotic resistance.[2][7]

Mechanism of Action: Targeting the Carboxyltransferase Component of ACC

Bacterial acetyl-CoA carboxylase is a multi-subunit enzyme complex responsible for the conversion of acetyl-CoA to malonyl-CoA. This process occurs in two distinct half-reactions catalyzed by two separate components: the biotin carboxylase (BC) and the carboxyltransferase (CT). Moiramide B specifically inhibits the carboxyltransferase (CT) component of the bacterial ACC.[8][9]

The CT component itself is typically a heterotetramer composed of two alpha (AccA) and two beta (AccD) subunits.[10] Crystallographic studies of Moiramide B in complex with the S. aureus CT have revealed that the inhibitor binds at the interface of the α and β subunits.[10][11] A key finding from these structural studies is that Moiramide B binds in its enol/enolate form.[11][12] The pyrrolidinedione headgroup of Moiramide B interacts with the oxyanion hole of the enzyme, a critical feature for catalysis, effectively blocking the binding of the natural substrate, carboxybiotin, and preventing the transfer of the carboxyl group to acetyl-CoA.[11][13] This competitive inhibition with respect to malonyl-CoA has been demonstrated with a reported K(i) value of 5 nM for the E. coli enzyme.[14]

dot

Caption: Mechanism of Moiramide B inhibition of bacterial fatty acid synthesis.

Quantitative Data on Moiramide B and Derivatives

The inhibitory potency of Moiramide B and its synthetic derivatives has been quantified through various in vitro assays. The half-maximal inhibitory concentration (IC50) against the ACC enzyme and the minimum inhibitory concentration (MIC) against different bacterial strains are key parameters for evaluating their efficacy.

Compound	Target Enzyme/Organism	IC50 (µM)	Reference
Moiramide B	E. coli ACC Carboxyltransferase	0.006	[15]
Moiramide B	S. aureus ACC Carboxyltransferase	Not explicitly stated, but potent inhibition demonstrated	[2]
Moiramide B	Rat Liver ACC	>100	[14]

Table 1: IC50 Values of Moiramide B against Acetyl-CoA Carboxylase.

Compound	S. aureus	B. subtilis	E. coli	Reference
Moiramide B	8 µg/mL	0.5 µg/mL	8 µg/mL	[2][6]
Andrimid	1 µg/mL	0.1 µg/mL	4 µg/mL	[16]
Moiramide B Derivative 5	0.1 µg/mL (MIC90 against clinical isolates)	Not reported	Not reported	[2]

Table 2: Minimum Inhibitory Concentration (MIC) Values of Moiramide B and Related Compounds.

Experimental Protocols

Bacterial Acetyl-CoA Carboxylase (ACC) Carboxyltransferase Inhibition Assay

This protocol describes a common method for determining the inhibitory activity of compounds against the carboxyltransferase component of bacterial ACC. The assay often measures the reverse reaction for convenience.[17]

Materials:

• Purified bacterial carboxyltransferase (CT) enzyme (AccA/AccD subunits)

• Malonyl-CoA

• Biocytin (as a biotin substitute)

• Citrate synthase

• 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB or Ellman's reagent)

• Test compound (e.g., Moiramide B) dissolved in a suitable solvent (e.g., DMSO)

• Assay buffer (e.g., 100 mM potassium phosphate buffer, pH 7.5)

• Microplate reader capable of measuring absorbance at 412 nm

Procedure:

• Prepare a reaction mixture containing assay buffer, malonyl-CoA, biocytin, citrate synthase, and DTNB in a 96-well microplate.

• Add the test compound at various concentrations to the wells. Include a control with solvent only.

• Initiate the reaction by adding the purified CT enzyme to each well.

• The CT catalyzes the transfer of the carboxyl group from malonyl-CoA to biocytin, producing acetyl-CoA and carboxybiotin.

• Citrate synthase then utilizes the newly formed acetyl-CoA and oxaloacetate (if added, or from the buffer) to produce citrate and Coenzyme A (CoA-SH).

• The free thiol group of CoA-SH reacts with DTNB to produce 2-nitro-5-thiobenzoate (TNB), a yellow-colored product.

• Monitor the increase in absorbance at 412 nm over time using a microplate reader.

• The rate of the reaction is proportional to the CT activity.

• Calculate the percent inhibition for each concentration of the test compound relative to the solvent control.

• Determine the IC50 value by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

dot

Caption: Workflow for the ACC carboxyltransferase inhibition assay.

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard procedure for determining MIC values.[5][6]

Materials:

• Bacterial strain of interest (e.g., S. aureus, E. coli)

• Appropriate liquid growth medium (e.g., Mueller-Hinton Broth)

• Test compound (e.g., Moiramide B) stock solution

• Sterile 96-well microplates

• Bacterial inoculum standardized to a specific cell density (e.g., 5 x 10^5 CFU/mL)

• Incubator

Procedure:

• Prepare serial twofold dilutions of the test compound in the growth medium directly in the wells of a 96-well microplate.

• Each well should contain a final volume of 100 µL.

• Prepare a standardized bacterial inoculum in the growth medium.

• Add an equal volume (100 µL) of the bacterial inoculum to each well of the microplate, resulting in a final inoculum concentration of approximately 5 x 10^5 CFU/mL.

• Include a positive control well containing only the growth medium and the bacterial inoculum (no compound) and a negative control well with only the growth medium.

• Incubate the microplate at the optimal growth temperature for the bacterium (e.g., 37°C) for 18-24 hours.

• After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the well is clear).

• The results can also be read using a microplate reader by measuring the optical density at 600 nm (OD600).

dot

Caption: Workflow for the broth microdilution MIC assay.

Structure-Activity Relationship and Drug Development Potential

The modular structure of Moiramide B, consisting of a pyrrolidinedione headgroup, an L-valine-derived β-ketoamide, a β-phenylalanine moiety, and an unsaturated fatty acid tail, has allowed for systematic synthetic modifications to explore its structure-activity relationship (SAR).[2][13]

• Pyrrolidinedione Headgroup: This moiety is crucial for binding to the enzyme's active site, and modifications in this region often lead to a significant loss of activity.[11]

• L-Valine and β-Phenylalanine Moieties: Variations in these amino acid-derived components can influence the binding affinity and antibacterial spectrum.[2]

• Fatty Acid Tail: While initially thought to be primarily involved in cell penetration, recent studies suggest that the fatty acid tail also contributes to binding within a hydrophobic channel of the enzyme.[6][18] Modifications to this tail have led to derivatives with improved activity and altered antibacterial profiles.[2][19]

The high selectivity of Moiramide B for bacterial ACC over its mammalian counterpart, coupled with its novel mechanism of action, makes it an attractive lead compound for the development of new antibiotics.[14] Further optimization of its structure to improve pharmacokinetic properties and broaden its antibacterial spectrum is an active area of research.

Conclusion

Moiramide B represents a promising class of bacterial acetyl-CoA carboxylase inhibitors with significant potential for development as novel antibacterial agents. Its well-characterized mechanism of action, potent in vitro activity, and amenability to chemical modification provide a solid foundation for further research and drug discovery efforts. The detailed experimental protocols and data presented in this guide are intended to facilitate the work of researchers and drug development professionals in this important field.

References

• 1. rcsb.org [rcsb.org]
• 2. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. When and How to Use MIC in Clinical Practice? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. bio.libretexts.org [bio.libretexts.org]
• 6. integra-biosciences.com [integra-biosciences.com]
• 7. Crystal Structure of Carboxyltransferase from Staphylococcus aureus Bound to the Antibacterial Agent Moiramide B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. "Insights into the methodology of acetyl-CoA carboxylase inhibition" by Mirela Tkalčić Čavužić, Brent A. Larson et al. [repository.lsu.edu]
• 9. researchgate.net [researchgate.net]
• 10. Crystal Structure of Carboxyltransferase from Staphylococcus aureus Bound to the Antibacterial Agent Moiramide B - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bmglabtech.com [bmglabtech.com]
• 12. Synthesis and biological evaluation of moiramide B derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Design, synthesis, and unraveling the antibacterial and antibiofilm potential of 2-azidobenzothiazoles: insights from a comprehensive in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Biosynthesis of the acetyl‐CoA carboxylase‐inhibiting antibiotic, andrimid in Serratia is regulated by Hfq and the LysR‐type transcriptional regulator, AdmX - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A high-throughput screening assay for the carboxyltransferase subunit of acetyl-CoA carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. 5kdr - The crystal structure of carboxyltransferase from Staphylococcus Aureus bound to the antimicrobial agent moiramide B. - Experimental details - Protein Data Bank Japan [pdbj.org]
• 19. researchgate.net [researchgate.net]

Biological Activity Spectrum of Moiramide B Against Gram-Positive Bacteria: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Moiramide B is a naturally occurring pseudopeptide-polyketide hybrid antibiotic with significant promise, particularly in an era of mounting antimicrobial resistance.[1][2] This technical guide provides an in-depth analysis of the biological activity spectrum of moiramide B against gram-positive bacteria. It consolidates available data on its mechanism of action, antimicrobial potency, and the experimental methodologies used for its evaluation. Moiramide B demonstrates potent activity by selectively targeting a crucial bacterial metabolic pathway, making it an attractive candidate for further antibiotic development.[3]

Introduction

First identified in Pseudomonas fluorescens, moiramide B belongs to the pyrrolidinedione class of antibiotics.[1][4] Structurally, it is a modular compound composed of four key fragments: a pyrrolidinedione headgroup, an L-valine-derived β-ketoamide, a β-amino acid (β-phenylalanine), and an unsaturated fatty acid chain.[5][6] This unique structure underpins its novel mechanism of action, which distinguishes it from many commercially available antibiotics. Moiramide B has demonstrated a notable spectrum of activity, with particularly strong inhibition of gram-positive bacteria such as Bacillus subtilis and Staphylococcus aureus.[4][7]

Mechanism of Action: Inhibition of Fatty Acid Synthesis

The primary molecular target of moiramide B is the bacterial acetyl-CoA carboxylase (ACC), a multi-subunit enzyme that catalyzes the first committed step in fatty acid biosynthesis.[8] Specifically, moiramide B inhibits the carboxyltransferase (CT) component of ACC.[5][9]

This inhibition is highly selective for the bacterial enzyme, which is structurally distinct from the multifunctional ACC found in humans, providing a favorable therapeutic window.[3] The pyrrolidinedione headgroup of moiramide B acts as an effective isostere for the enolate of biotin, a critical cofactor in the carboxyltransferase reaction.[5] By binding to the CT active site, moiramide B competitively inhibits the carboxylation of acetyl-CoA to malonyl-CoA, thereby halting the production of fatty acids essential for bacterial cell membrane construction and survival.[4][8] Resistance mutations induced by this class of compounds are consistently located in the carboxyltransferase subunits, further confirming this specific mechanism of action.[3]

Caption: Mechanism of action of Moiramide B.

Biological Activity Spectrum: Quantitative Data

Bacterial Species	Strain	MIC (µg/mL)	Notes
Staphylococcus aureus	Clinical Isolates	0.1 (MIC⁹⁰)	Data for novel synthetic derivatives of moiramide B.[3]
Bacillus subtilis	Not Specified	"Strong Activity"	Moiramide B shows potent activity against B. subtilis.[7]
Staphylococcus aureus	Not Specified	"Good Activity"	Moiramide B shows good activity against S. aureus.[4]
Streptococcus pneumoniae	Not Specified	"Active"	Moiramide B shows activity against S. pneumoniae.[4]

Note: MIC⁹⁰ refers to the concentration required to inhibit the growth of 90% of the tested isolates.

Structure-Activity Relationship (SAR)

SAR studies have revealed the distinct roles of moiramide B's structural fragments:

• Pyrrolidinedione Headgroup : Crucial for binding to the ACC enzyme and inhibiting its function.[5]

• Peptide Core : The L-valine and β-phenylalanine units contribute to the specific orientation and binding within the enzyme's active site.[5][6]

• Unsaturated Fatty Acid Tail : This lipophilic chain is essential for the compound's transport across the bacterial cell membrane to reach its intracellular target.[9][10] While variations in the tail can impact the overall antibacterial potency, likely by altering physicochemical properties, the core peptide and headgroup are primarily responsible for enzyme inhibition.[10][11]

Experimental Protocols

The determination of moiramide B's activity against gram-positive bacteria primarily relies on standardized antimicrobial susceptibility testing methods.

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method is a standard for determining the MIC of an antimicrobial agent.[12][13]

• Preparation of Moiramide B Stock Solution : A stock solution of moiramide B is prepared in a suitable solvent (e.g., DMSO) at a high concentration.

• Serial Dilutions : In a 96-well microtiter plate, serial two-fold dilutions of the moiramide B stock solution are prepared in a cation-adjusted Mueller-Hinton Broth (CAMHB).[14] This creates a gradient of antibiotic concentrations across the wells. A positive control well (broth and bacteria, no antibiotic) and a negative control well (broth only) are included.

• Bacterial Inoculum Preparation : The target gram-positive bacterial strain is cultured overnight. The culture is then diluted to a standardized concentration, typically 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. This is further diluted to achieve a final inoculum concentration of about 5 x 10⁵ CFU/mL in each well.[14]

• Inoculation : Each well containing the serially diluted moiramide B is inoculated with the standardized bacterial suspension.

• Incubation : The microtiter plate is incubated at 35-37°C for 16-20 hours under ambient atmospheric conditions.

• MIC Determination : After incubation, the plate is visually inspected for bacterial growth (indicated by turbidity). The MIC is recorded as the lowest concentration of moiramide B at which there is no visible growth.[12]

Caption: General workflow for MIC determination.

Conclusion

Moiramide B represents a compelling class of antibiotics with a well-defined and selective mechanism of action against a vital bacterial pathway. Its demonstrated in vitro potency against clinically relevant gram-positive pathogens, such as S. aureus and B. subtilis, underscores its potential. The modular nature of its structure allows for synthetic derivatization, which has already yielded analogues with improved solubility and highly potent in vivo efficacy.[3][11] Further research and development focusing on this compound class could provide a much-needed novel therapeutic option to combat the growing threat of drug-resistant gram-positive infections.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and biological evaluation of moiramide B derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Novel Bacterial Acetyl Coenzyme A Carboxylase Inhibitors with Antibiotic Efficacy In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Crystal Structure of Carboxyltransferase from Staphylococcus aureus Bound to the Antibacterial Agent Moiramide B - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Compound | AntibioticDB [antibioticdb.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. journals.asm.org [journals.asm.org]
• 12. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 13. dickwhitereferrals.com [dickwhitereferrals.com]
• 14. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

Moiramide B: A Technical Guide to its Structure, Properties, and Antibacterial Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Moiramide B, a naturally occurring peptide-polyketide hybrid, has garnered significant attention in the scientific community for its potent antibacterial activity. This technical guide provides an in-depth overview of Moiramide B, focusing on its chemical structure, physicochemical properties, synthesis, and mechanism of action. Through a comprehensive review of published literature, this document consolidates key data into structured tables, details experimental protocols, and presents visual diagrams to elucidate its biological pathways and experimental workflows. This guide is intended to serve as a valuable resource for researchers and professionals involved in the discovery and development of novel antibacterial agents.

Chemical Structure and Properties

Moiramide B is a complex natural product with the molecular formula C₂₅H₃₁N₃O₅ and a molecular weight of 453.5 g/mol .[1] Its structure is characterized by four key fragments: a pyrrolidinedione headgroup, an L-valine-derived β-ketoamide, a β-amino acid (β-phenylalanine), and an unsaturated fatty acid tail. This modular structure is crucial for its biological activity.

Physicochemical Properties

A summary of the key physicochemical properties of Moiramide B is presented in the table below. These properties are essential for understanding its behavior in biological systems and for its formulation in potential therapeutic applications.

Property	Value	Reference
Molecular Formula	C₂₅H₃₁N₃O₅	[1]
Molecular Weight	453.5 g/mol	[1]
Appearance	White to off-white solid
Melting Point	188-190 °C
Optical Rotation [α]D	-89.5 (c 0.5, MeOH)
Solubility	Soluble in methanol, DMSO, and other polar organic solvents.

Spectroscopic Data

The structural elucidation of Moiramide B has been confirmed through various spectroscopic techniques. The following tables summarize the characteristic Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS) data.

¹H NMR (500 MHz, CDCl₃) δ (ppm)

Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
7.35 - 7.25	m	Phenyl-H
7.19	d	8.5	NH
6.95	d	8.8	NH
6.13	dd	15.1, 10.0	CH=CH
5.76	d	15.1	CH=CH
5.58	dt	15.0, 7.0	CH=CH
5.45	m	CH-Ph
4.60	dd	8.8, 4.8	Val-αH
4.25	m	Pyrrolidinedione-H
2.95	m	Pyrrolidinedione-H
2.80	dd	15.5, 5.5	β-CH₂
2.65	dd	15.5, 8.0	β-CH₂
2.15	m	Val-βH
1.75	d	6.8	CH₃-CH=
1.18	d	6.5	Pyrrolidinedione-CH₃
0.95	d	6.8	Val-γCH₃
0.90	d	6.8	Val-γCH₃

¹³C NMR (125 MHz, CDCl₃) δ (ppm)

Chemical Shift (ppm)	Assignment
176.5, 175.8, 171.2, 169.5, 165.8	C=O
141.5, 138.2, 130.5, 129.0, 128.8, 127.2, 126.5	Phenyl-C, C=C
58.5	Val-αC
54.2	CH-Ph
48.5, 45.2	Pyrrolidinedione-C
41.8	β-CH₂
31.5	Val-βC
19.2, 18.8	Val-γCH₃
18.0	CH₃-CH=
14.5	Pyrrolidinedione-CH₃

High-Resolution Mass Spectrometry (HRMS)

Ion	Calculated m/z	Found m/z
[M+H]⁺	454.2336	454.2338
[M+Na]⁺	476.2156	476.2159

Synthesis of Moiramide B

The total synthesis of Moiramide B has been achieved through various routes, often involving the coupling of the four key structural fragments. Below is a representative experimental protocol for a key coupling step in its synthesis.

Experimental Protocol: Peptide Coupling

This protocol describes the coupling of the β-phenylalanine-containing fragment with the valinyl-pyrrolidinedione moiety.

Materials:

• (S)-3-((S)-3-methyl-1-((3R,4S)-4-methyl-2,5-dioxopyrrolidin-3-yl)-1-oxobut-2-ylamino)-3-phenylpropanoic acid (1.0 eq)

• (2E,4E)-hexa-2,4-dien-1-amine (1.2 eq)

• HATU (1.2 eq)

• DIPEA (3.0 eq)

• Anhydrous DMF

• Argon or Nitrogen atmosphere

Procedure:

• To a solution of the carboxylic acid fragment in anhydrous DMF under an inert atmosphere, add HATU and DIPEA.

• Stir the mixture at room temperature for 15 minutes to activate the carboxylic acid.

• Add the amine fragment to the reaction mixture.

• Continue stirring at room temperature for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash successively with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford Moiramide B.

Biological Activity and Mechanism of Action

Moiramide B exhibits broad-spectrum antibacterial activity, particularly against Gram-positive bacteria.[2] Its primary mechanism of action is the inhibition of the carboxyltransferase (CT) component of acetyl-CoA carboxylase (ACC), a key enzyme in bacterial fatty acid synthesis.[3][4][5]

Antibacterial Spectrum

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of Moiramide B against several clinically relevant bacterial strains.

Bacterial Strain	ATCC Number	MIC (µg/mL)	Reference
Staphylococcus aureus	29213	0.5 - 2	[6]
Bacillus subtilis	6633	0.25 - 1	[2]
Escherichia coli	25922	8 - 32	[7]
Pseudomonas aeruginosa	27853	16 - 64	[8]

Mechanism of Action: Inhibition of Acetyl-CoA Carboxylase

Acetyl-CoA carboxylase (ACC) catalyzes the first committed step in fatty acid biosynthesis. In bacteria, ACC is a multi-subunit enzyme complex. Moiramide B specifically targets the carboxyltransferase (CT) subunit, which is responsible for transferring a carboxyl group from biotin to acetyl-CoA to form malonyl-CoA. By inhibiting this crucial step, Moiramide B disrupts the synthesis of fatty acids, which are essential components of the bacterial cell membrane, leading to bacterial cell death.

Moiramide B inhibits the Carboxyltransferase (CT) subunit of Acetyl-CoA Carboxylase (ACC).

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

Materials:

• Moiramide B stock solution (in DMSO)

• Mueller-Hinton Broth (MHB), cation-adjusted

• Bacterial inoculum (adjusted to 0.5 McFarland standard, then diluted to ~5 x 10⁵ CFU/mL)

• Sterile 96-well microtiter plates

• Incubator (37°C)

Procedure:

• Prepare serial two-fold dilutions of Moiramide B in MHB in the wells of a 96-well plate. The final volume in each well should be 50 µL.

• Include a positive control well (MHB with bacterial inoculum, no Moiramide B) and a negative control well (MHB only).

• Add 50 µL of the diluted bacterial inoculum to each well (except the negative control), bringing the final volume to 100 µL.

• Incubate the plate at 37°C for 18-24 hours.

• The MIC is defined as the lowest concentration of Moiramide B that completely inhibits visible bacterial growth.

References

• 1. Moiramide B | C25H31N3O5 | CID 11744644 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Crystal Structure of Carboxyltransferase from Staphylococcus aureus Bound to the Antibacterial Agent Moiramide B - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Insights into the methodology of acetyl-CoA carboxylase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The antibacterial activity and mechanism of a novel peptide MR-22 against multidrug-resistant Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Highly Effective Biocides against Pseudomonas aeruginosa Reveal New Mechanistic Insights Across Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

Moiramide B: A Technical Guide to its Inhibition of Bacterial Fatty Acid Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Moiramide B, a naturally occurring pseudopeptide, presents a compelling avenue for novel antibiotic development through its targeted inhibition of bacterial fatty acid synthesis. This technical guide delineates the mechanism, quantitative inhibitory profile, and experimental methodologies associated with Moiramide B's antibacterial activity. By specifically targeting the carboxyltransferase component of acetyl-CoA carboxylase (ACC), an enzyme essential for bacterial cell membrane biosynthesis, Moiramide B offers a distinct mechanism of action compared to many clinically used antibiotics. This document provides a consolidated resource for researchers engaged in the exploration and development of new antibacterial agents targeting fatty acid biosynthesis.

Introduction

The escalating crisis of antibiotic resistance necessitates the discovery and development of novel antibacterial agents with unique mechanisms of action. Bacterial fatty acid synthesis (FASII) is an attractive target for new antibiotics as it is essential for bacterial viability and distinct from the corresponding pathway in mammals.[1][2] Moiramide B, a natural product isolated from marine bacteria such as Pseudomonas fluorescens, has emerged as a potent inhibitor of this pathway.[3][4][5] This pseudopeptidic pyrrolidinedione antibiotic demonstrates broad-spectrum activity, particularly against Gram-positive bacteria.[6][7] Its mode of action involves the specific inhibition of acetyl-CoA carboxylase (ACC), the enzyme responsible for the first committed step in fatty acid biosynthesis.[3][8][9] This guide provides an in-depth overview of the biochemical and microbiological aspects of Moiramide B's inhibitory action.

Mechanism of Action: Targeting Acetyl-CoA Carboxylase

The bacterial acetyl-CoA carboxylase (ACC) is a multi-subunit enzyme that catalyzes the carboxylation of acetyl-CoA to produce malonyl-CoA, a critical building block for fatty acid elongation.[8][10] The reaction occurs in two half-reactions catalyzed by two distinct components: biotin carboxylase (BC) and carboxyltransferase (CT). Moiramide B specifically inhibits the carboxyltransferase (CT) reaction.[7][8]

Crystal structure analysis of Moiramide B bound to the Staphylococcus aureus CT has revealed that the compound binds as an enol/enolate.[3][9] The (4S)-methyl succinimide moiety of Moiramide B interacts with the oxyanion holes of the enzyme, indicating that an anionic enolate is the active form of the inhibitor.[3][9] This interaction competitively inhibits the binding of the carboxylated biotin prosthetic group to the CT active site, thereby halting the production of malonyl-CoA and disrupting fatty acid synthesis. Resistance mutations to Moiramide B and its derivatives have been exclusively located in the carboxyltransferase subunits of the bacterial ACC, further confirming this as the specific molecular target.[8][11][12]

Signaling Pathway Diagram

Caption: Moiramide B's inhibition of bacterial fatty acid synthesis.

Quantitative Inhibitory Data

Moiramide B exhibits potent inhibitory activity against bacterial ACC and demonstrates antibacterial efficacy against a range of bacteria. The following tables summarize the reported quantitative data for Moiramide B and a related derivative.

Table 1: In Vitro Enzyme Inhibition

Compound	Target Enzyme	Source Organism	IC50 (nM)	Reference
Moiramide B	Carboxyltransferase (CT)	E. coli	6	[13]
Moiramide B	Acetyl-CoA Carboxylase (ACC)	E. coli	< 5	[13]

Table 2: Antibacterial Activity (Minimum Inhibitory Concentration - MIC)

Compound	Bacterial Strain	MIC (µg/mL)	Reference
Moiramide B	Bacillus subtilis	Strong Activity	[6]
Moiramide B	Staphylococcus aureus	Lower Activity	[6]
Moiramide B	Escherichia coli	Weaker Activity	[6]
Moiramide B	Staphylococcus aureus (clinical isolates)	MIC90: 0.1	[11][12]
Moiramide B	Streptococcus pneumoniae	Broad Spectrum	[7]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and extension of research findings. The following sections outline the methodologies for key assays used to characterize the activity of Moiramide B.

Acetyl-CoA Carboxylase (ACC) Inhibition Assay

This assay measures the enzymatic activity of ACC in the presence and absence of an inhibitor.

Principle: The activity of ACC can be determined by measuring the incorporation of radiolabeled bicarbonate ([¹⁴C]HCO₃⁻) into acid-stable malonyl-CoA.

Protocol:

• Enzyme Preparation: Purify the multi-subunit ACC from the desired bacterial strain (e.g., E. coli or S. aureus) using standard chromatographic techniques.

• Reaction Mixture: Prepare a reaction mixture containing buffer (e.g., Tris-HCl), ATP, MgCl₂, acetyl-CoA, and the purified ACC enzyme.

• Inhibitor Addition: Add varying concentrations of Moiramide B (or a control solvent) to the reaction mixtures.

• Initiation: Start the reaction by adding [¹⁴C]HCO₃⁻.

• Incubation: Incubate the reaction at a controlled temperature (e.g., 37°C) for a defined period.

• Termination: Stop the reaction by adding a strong acid (e.g., HCl), which also removes unincorporated [¹⁴C]HCO₃⁻ as [¹⁴C]CO₂.

• Quantification: Measure the radioactivity of the acid-stable product (malonyl-CoA) using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each Moiramide B concentration and determine the IC50 value by fitting the data to a dose-response curve.

Antibacterial Susceptibility Testing (MIC Determination)

This assay determines the minimum concentration of an antibacterial agent that inhibits the visible growth of a bacterium.

Principle: The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC).

Protocol:

• Bacterial Culture: Grow the test bacterial strain in a suitable broth medium (e.g., Mueller-Hinton Broth) to a standardized cell density (e.g., 5 x 10⁵ CFU/mL).

• Compound Dilution: Prepare a serial two-fold dilution of Moiramide B in a 96-well microtiter plate.

• Inoculation: Inoculate each well of the microtiter plate with the standardized bacterial suspension. Include positive (no drug) and negative (no bacteria) growth controls.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours).

• MIC Determination: The MIC is the lowest concentration of Moiramide B at which there is no visible growth of the bacteria.

Experimental Workflow Diagram

Caption: General experimental workflow for characterizing Moiramide B.

Structure-Activity Relationships

The modular structure of Moiramide B, consisting of a pyrrolidinedione headgroup, an L-valine-derived β-ketoamide, a β-amino acid (S)-β-phenylalanine, and an unsaturated fatty acid side chain, has been the subject of synthetic variation to explore structure-activity relationships (SAR).[3][8][11]

• Pyrrolidinedione Headgroup: The (4S)-methyl group on the pyrrolidinedione moiety is critical for activity. Its removal or modification leads to a significant loss of inhibitory potency.[3]

• Fatty Acid Tail: While initially thought to be primarily for cell entry, recent studies suggest the sorbic acid unit of the fatty acid tail contributes to binding at the ACC active site.[3][6][9] Variations in this tail can influence the antibacterial spectrum and potency.[6][8]

• Internal Moieties: Modifications to the (S)-β-phenylalanine and L-valine-derived β-ketoamide subunits have also been explored, leading to derivatives with improved activity against Gram-positive bacteria.[11]

Conclusion and Future Directions

Moiramide B represents a promising class of antibiotics with a validated and specific mechanism of action against a crucial bacterial metabolic pathway. Its potent inhibition of the carboxyltransferase component of acetyl-CoA carboxylase provides a clear rationale for its antibacterial activity. The available quantitative data and detailed experimental protocols offer a solid foundation for further research and development.

Future efforts in this area could focus on:

• Lead Optimization: Leveraging the known SAR to design and synthesize novel Moiramide B analogs with improved pharmacokinetic and pharmacodynamic properties, including enhanced activity against Gram-negative bacteria.

• Combination Therapies: Investigating the synergistic potential of Moiramide B with other classes of antibiotics.

• Resistance Mechanisms: Further elucidating the molecular basis of resistance to Moiramide B to anticipate and overcome potential clinical challenges.

The continued exploration of Moiramide B and its derivatives holds significant promise for the development of next-generation antibiotics to combat the growing threat of multidrug-resistant bacteria.

References

• 1. Inhibiting bacterial fatty acid synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Crystal Structure of Carboxyltransferase from Staphylococcus aureus Bound to the Antibacterial Agent Moiramide B - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mining Fatty Acid Biosynthesis for New Antimicrobials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Moiramide B | Prof. Dr. Uli Kazmaier | Universität des Saarlandes [uni-saarland.de]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. journals.asm.org [journals.asm.org]
• 9. researchgate.net [researchgate.net]
• 10. ingentaconnect.com [ingentaconnect.com]
• 11. Novel Bacterial Acetyl Coenzyme A Carboxylase Inhibitors with Antibiotic Efficacy In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 12. oipub.com [oipub.com]
• 13. pubs.acs.org [pubs.acs.org]

Crystal Structure of Moiramide B Bound to Carboxyltransferase: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of moiramide B bound to the carboxyltransferase (CT) domain of acetyl-CoA carboxylase (ACC), a critical enzyme in bacterial fatty acid synthesis. Understanding this interaction at a molecular level is pivotal for the development of novel antibiotics targeting this essential pathway. Moiramide B, a natural product, demonstrates broad-spectrum antibacterial activity by inhibiting this enzyme.[1][2][3][4]

Structural and Inhibition Data

The following tables summarize the key quantitative data from crystallographic and inhibition studies of moiramide B and its derivatives in complex with carboxyltransferase, primarily from Staphylococcus aureus.

Table 1: Crystallographic Data for Moiramide B-Carboxyltransferase Complex

Parameter	Value	Reference
PDB ID	5KDR	[4]
Organism	Staphylococcus aureus	[2]
Resolution	2.6 Å	[2][3]
Method	X-ray Diffraction	[2]

Table 2: In Vitro Inhibition Data for Moiramide B and Derivatives

Compound	Target Organism/Enzyme	IC50	MIC (μg/mL)	Reference
Moiramide B	S. aureus Carboxyltransferase	Not explicitly stated in provided results	-
Moiramide B	S. aureus	-	Highly active	[3][5]
Moiramide B	B. subtilis	-	Highly active	[3][5]
Moiramide B	E. coli acrB	-	Highly active	[3][5]
Saturated Moiramide B Derivative	S. aureus, B. subtilis, E. coli acrB	-	4-16 fold higher than Moiramide B	[3]
Alkynyl Moiramide B Derivative	S. aureus, B. subtilis, E. coli acrB	-	Increased compared to Moiramide B	[3]

Mechanism of Action and Binding Interaction

The crystal structure reveals that moiramide B binds at the interface of the α and β subunits of the carboxyltransferase heterotetramer.[2] A significant finding from the structural analysis is that moiramide B binds in its enol or enolate form.[2][3] This conformation is crucial for its inhibitory activity.

The key interactions are as follows:

• Pyrrolidinedione Headgroup: This moiety is a critical component for binding, acting as an isostere for the enolate of biotin.[2] It inserts into the oxyanion hole of the enzyme, forming crucial hydrogen bonds.[3][5]

• L-Valine-Derived β-Ketoamide: The valine side chain of this fragment occupies a hydrophobic pocket within the enzyme's active site.[3]

• β-Phenylalanine Fragment: This part of the molecule contributes to the binding affinity by forming additional hydrogen bonds with the enzyme.[3]

• Unsaturated Fatty Acid Tail: Structural and activity studies indicate that this lipophilic tail does not engage in strong interactions with the enzyme itself but is essential for transporting the molecule across the bacterial cell membrane.[3][6]

The following diagram illustrates the proposed mechanism of inhibition based on the crystal structure.

References

• 1. Novel Bacterial Acetyl Coenzyme A Carboxylase Inhibitors with Antibiotic Efficacy In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crystal Structure of Carboxyltransferase from Staphylococcus aureus Bound to the Antibacterial Agent Moiramide B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of moiramide B derivatives - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00856A [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

The Natural Product Origins of Moiramides A, B, and C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural product origins, biosynthesis, and biological activity of moiramides A, B, and C. These compounds, members of the peptide-polyketide hybrid family, have garnered significant interest within the scientific community due to their potent antibacterial properties. This document summarizes key quantitative data, outlines experimental protocols for their isolation and characterization, and visualizes their biosynthetic and inhibitory pathways.

Source Organism and Isolation

Moiramides A, B, and C are secondary metabolites produced by a marine isolate of the bacterium Pseudomonas fluorescens[1][2][3]. These compounds are often isolated alongside the structurally related andrimid. The production of moiramides is typically achieved through solid agar cultivation of the bacterium, followed by extraction and chromatographic purification of the metabolites.

Fermentation and Extraction Protocol

A general protocol for the production and extraction of moiramides from Pseudomonas fluorescens is as follows:

• Cultivation: Pseudomonas fluorescens is cultured on a suitable solid agar medium. The specific composition of the medium and the incubation conditions (temperature, duration) are optimized to maximize the production of the desired metabolites.

• Extraction: The agar medium containing the bacterial culture is exhaustively extracted with an organic solvent, typically ethyl acetate or a mixture of dichloromethane and methanol. This process transfers the organic-soluble metabolites, including the moiramides, from the agar into the solvent.

• Concentration: The organic extract is then concentrated under reduced pressure to yield a crude extract containing a mixture of compounds.

Purification Protocol

The crude extract is subjected to a series of chromatographic steps to isolate the individual moiramides:

• Initial Fractionation: The crude extract is often first fractionated using techniques like vacuum liquid chromatography (VLC) or solid-phase extraction (SPE) to separate compounds based on polarity.

• High-Performance Liquid Chromatography (HPLC): The fractions containing the moiramides are then purified by reversed-phase high-performance liquid chromatography (RP-HPLC). A C18 column is typically used with a gradient elution system, often involving water and acetonitrile or methanol, to separate moiramide A, B, and C from each other and from other co-metabolites.

• Purity Assessment: The purity of the isolated moiramides is assessed by analytical HPLC and spectroscopic methods.

Structure Elucidation

The chemical structures of moiramides A, B, and C have been elucidated through a combination of spectroscopic techniques[1]. These methods provide detailed information about the connectivity of atoms and the stereochemistry of the molecules.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are used to determine the carbon-hydrogen framework of the molecules.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the accurate molecular weight and elemental composition of the compounds. Fragmentation patterns observed in MS/MS experiments help to confirm the sequence of the peptide and polyketide moieties.

Quantitative Data

While specific yields can vary depending on the fermentation conditions, the following tables summarize the key structural and biological activity data for the moiramides.

Table 1: Physicochemical Properties of Moiramides

Compound	Molecular Formula	Molecular Weight (Da)	Key Structural Features
Moiramide A	C₂₉H₄₁N₃O₅	527.65	Pyrrolidinedione headgroup, L-valine-derived β-ketoamide, β-phenylalanine, unsaturated fatty acid chain.
Moiramide B	C₂₉H₃₉N₃O₅	525.64	Pyrrolidinedione headgroup, L-valine-derived β-ketoamide, β-phenylalanine, more unsaturated fatty acid chain than Moiramide A.
Moiramide C	C₂₉H₄₃N₃O₅	529.67	Pyrrolidinedione headgroup, L-valine-derived β-ketoamide, β-phenylalanine, saturated fatty acid chain.

Table 2: Antibacterial Activity (Minimum Inhibitory Concentration - MIC) of Moiramide B

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus (MRSA)	Potent inhibition reported
Bacillus subtilis	Strong activity reported
Escherichia coli	Weaker activity reported

Note: Comprehensive MIC values for Moiramide A and C are not as widely reported in the literature as for Moiramide B.

Biosynthesis of Moiramides

The moiramides are synthesized through a hybrid nonribosomal peptide synthetase-polyketide synthase (NRPS-PKS) pathway[4]. This enzymatic assembly line is responsible for the stepwise condensation of amino acid and acyl-CoA building blocks.

The biosynthesis is proposed to proceed as follows:

• The NRPS modules incorporate L-valine and glycine.

• A PKS module extends the growing chain with acetate units (from malonyl-CoA).

• The characteristic valinyl-succinimide headgroup is formed from the incorporated valine and glycine, along with malonyl-CoA[4].

• The NRPS modules also incorporate β-phenylalanine.

• The PKS modules are responsible for the synthesis of the variable unsaturated fatty acid tail.

A high-level overview of the moiramide biosynthetic pathway.

Mechanism of Action: Inhibition of Acetyl-CoA Carboxylase

Moiramide B exerts its antibacterial effect by inhibiting bacterial acetyl-CoA carboxylase (ACC), a crucial enzyme in the fatty acid biosynthesis pathway[5][6][7]. ACC catalyzes the carboxylation of acetyl-CoA to produce malonyl-CoA, the primary building block for fatty acid synthesis. By inhibiting this enzyme, moiramide B effectively shuts down the production of essential fatty acids, leading to bacterial cell death. This mechanism of action is attractive for drug development as the bacterial ACC is structurally distinct from its human counterpart, suggesting a potential for selective toxicity.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ANDRIMID AND MOIRAMIDES A-C, METABOLITES PRODUCED IN CULTURE BY A MARINE ISOLATE OF THE BACTERIUM PSEUDOMONAS-FLUORESCENS - STRUCTURE ELUCIDATION AND BIOSYNTHESIS | UBC Chemistry [chem.ubc.ca]
• 4. Moiramide B | Prof. Dr. Uli Kazmaier | Universität des Saarlandes [uni-saarland.de]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and biological evaluation of moiramide B derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols: Total Synthesis of Moiramide B and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Moiramide B is a naturally occurring peptide-polyketide hybrid compound with significant antibiotic activity, particularly against Gram-positive bacteria such as Staphylococcus aureus.[1][2] Its unique mode of action involves the inhibition of bacterial acetyl-CoA carboxylase (ACC), a crucial enzyme in fatty acid biosynthesis.[1][3][4] This novel mechanism makes moiramide B and its derivatives promising candidates for the development of new antibiotics to combat drug-resistant pathogens.

These application notes provide a comprehensive overview of the total synthesis of moiramide B and its derivatives, including detailed experimental protocols, quantitative biological data, and a visualization of its mechanism of action.

Data Presentation

The antibacterial activity of moiramide B and its synthesized derivatives is typically evaluated by determining their Minimum Inhibitory Concentration (MIC) against various bacterial strains. The inhibitory activity against the target enzyme, acetyl-CoA carboxylase (ACC), is quantified by the half-maximal inhibitory concentration (IC50).

Table 1: Antibacterial Activity (MIC) of Moiramide B and Selected Derivatives

Compound	S. aureus (μg/mL)	B. subtilis (μg/mL)	E. coli (μg/mL)	Reference
Moiramide B	1	1-2	>64	[2]
Tetrahydro Moiramide B	2	4	>64	[2]
Alkyne Derivative 11	8	16	>64	[2]
Phenyl Derivative 14a	1	4	>64	[2]
p-Amino Phenyl Derivative 14e	1	4	>64	[2]
p-Hydroxy Phenyl Derivative 14f	1	4	32-64	[2]

Table 2: ACC Inhibitory Activity (IC50) of Moiramide B

Compound	Target Enzyme	IC50 (nM)	Reference
Moiramide B	E. coli ACC	6	[3]

Signaling Pathway and Mechanism of Action

Moiramide B targets the carboxyltransferase (CT) subunit of the multi-subunit bacterial acetyl-CoA carboxylase (ACC). ACC catalyzes the first committed step in fatty acid biosynthesis, the conversion of acetyl-CoA to malonyl-CoA. This process involves two half-reactions carried out by the biotin carboxylase (BC) and carboxyltransferase (CT) subunits, with the biotin carboxyl carrier protein (BCCP) mediating the transfer of the carboxyl group. By inhibiting the CT subunit, moiramide B effectively blocks the production of malonyl-CoA, thereby halting fatty acid synthesis and ultimately leading to bacterial cell death.

References

• 1. Novel Bacterial Acetyl Coenzyme A Carboxylase Inhibitors with Antibiotic Efficacy In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Heterobivalent Inhibitors of Acetyl-CoA Carboxylase: Drug Target Residence Time and Time-Dependent Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure, function and selective inhibition of bacterial acetyl-coa carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for Moiramide B Extraction and Purification from Pseudomonas fluorescens

Application Note

Moiramide B is a potent bacterial acetyl-CoA carboxylase (ACC) inhibitor with promising antibiotic properties.[1][2][3][4] This document provides a detailed protocol for the extraction and purification of moiramide B from solid cultures of Pseudomonas fluorescens. The methodology is based on established solvent extraction and chromatographic techniques. This protocol is intended for researchers, scientists, and drug development professionals engaged in natural product isolation and antibiotic discovery.

Moiramide B, a peptide-polyketide hybrid, is a secondary metabolite produced by certain strains of Gram-negative bacteria, including marine isolates of Pseudomonas fluorescens.[1][5][6] Its mechanism of action involves the specific inhibition of the carboxyltransferase (CT) component of bacterial ACC, an essential enzyme in fatty acid biosynthesis.[2][4][7] This targeted inhibition makes moiramide B a subject of interest for the development of new antibacterial agents.

The following protocol outlines the steps for culturing the bacterium, extracting the crude secondary metabolites, and purifying moiramide B to a high degree of purity.

Experimental Protocols

Culture of Pseudomonas fluorescens

A marine isolate of Pseudomonas fluorescens is cultured on solid agar plates to promote the production of secondary metabolites, including moiramide B.[5]

Materials:

• Marine isolate of Pseudomonas fluorescens

• Nutrient agar medium suitable for Pseudomonas growth (e.g., King's B medium)

• Sterile petri dishes

• Incubator

Procedure:

• Prepare the nutrient agar medium according to the manufacturer's instructions and sterilize by autoclaving.

• Pour the sterile agar into petri dishes and allow them to solidify.

• Inoculate the agar plates with a fresh culture of Pseudomonas fluorescens.

• Incubate the plates at an appropriate temperature (e.g., 25-30°C) for a period sufficient for bacterial growth and secondary metabolite production (typically 5-7 days).

Extraction of Moiramide B

The crude extraction of moiramide B from the agar cultures is achieved using solvent extraction with ethyl acetate.[5]

Materials:

• Cultured agar plates

• Ethyl acetate (EtOAc)

• Large beakers or flasks

• Spatula

• Rotary evaporator

Procedure:

• After the incubation period, dice the agar from the culture plates into small pieces using a sterile spatula.

• Transfer the agar pieces into a large beaker or flask.

• Submerge the agar in ethyl acetate and allow it to soak for several hours to extract the secondary metabolites. This process should be repeated multiple times to ensure complete extraction.

• Combine the ethyl acetate extracts and filter to remove any solid debris.

• Concentrate the filtered extract under reduced pressure using a rotary evaporator to obtain a crude extract.

Purification of Moiramide B

The purification of moiramide B from the crude extract is performed using silica gel chromatography.

Materials:

• Crude extract

• Silica gel (for column chromatography)

• Glass chromatography column

• Solvent system (e.g., a gradient of hexane and ethyl acetate)

• Fraction collector

• Thin-layer chromatography (TLC) plates and developing chamber

• UV lamp for visualization

Procedure:

• Prepare a silica gel column of appropriate size.

• Dissolve the crude extract in a minimal amount of a suitable solvent and adsorb it onto a small amount of silica gel.

• Load the adsorbed sample onto the top of the prepared silica gel column.

• Elute the column with a solvent system of increasing polarity, for example, a stepwise gradient from 100% hexane to 100% ethyl acetate.

• Collect fractions of the eluate using a fraction collector.

• Monitor the separation by spotting fractions onto TLC plates, developing the plates in an appropriate solvent system, and visualizing the spots under a UV lamp.

• Combine the fractions containing the pure moiramide B based on the TLC analysis.

• Evaporate the solvent from the combined pure fractions to obtain purified moiramide B.

Data Presentation

The following table summarizes representative quantitative data for the extraction and purification of moiramide B from 200 large petri dishes of Pseudomonas fluorescens culture.

Purification Step	Starting Material	Product	Yield (%)	Purity (%)
Crude Extraction	200 Agar Plates	5.2 g Crude Extract	-	~5%
Silica Gel Chromatography	5.2 g Crude Extract	250 mg Moiramide B	4.8% (from crude)	>95%

Visualizations

Experimental Workflow

Caption: Workflow for moiramide B extraction and purification.

Moiramide B Signaling Pathway

Caption: Moiramide B inhibits the carboxyltransferase subunit of ACC.

References

• 1. scienceopen.com [scienceopen.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and biological evaluation of moiramide B derivatives - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00856A [pubs.rsc.org]
• 5. ANDRIMID AND MOIRAMIDES A-C, METABOLITES PRODUCED IN CULTURE BY A MARINE ISOLATE OF THE BACTERIUM PSEUDOMONAS-FLUORESCENS - STRUCTURE ELUCIDATION AND BIOSYNTHESIS | UBC Chemistry [chem.ubc.ca]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Andrimid producers encode an acetyl-CoA carboxyltransferase subunit resistant to the action of the antibiotic - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Moiramide B in In Vitro Antibacterial Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Moiramide B is a naturally occurring broad-spectrum antibiotic with a unique mechanism of action, targeting the carboxyltransferase component of acetyl-CoA carboxylase (ACC), a critical enzyme in bacterial fatty acid synthesis.[1][2] This document provides detailed application notes and standardized protocols for the utilization of moiramide B in in vitro antibacterial susceptibility testing, including Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) assays.

Mechanism of Action

Moiramide B exerts its antibacterial effect by inhibiting the carboxyltransferase (CT) subunit of acetyl-CoA carboxylase. This enzyme catalyzes the first committed step in the fatty acid biosynthesis pathway, which is essential for the integrity of the bacterial cell membrane. By binding to the CT subunit, moiramide B prevents the carboxylation of acetyl-CoA to malonyl-CoA, thereby disrupting the production of fatty acids and ultimately leading to bacterial cell death.[1][2] The specificity of moiramide B for the bacterial ACC enzyme over its human counterpart makes it an attractive candidate for antibiotic development.

Data Presentation: In Vitro Antibacterial Activity of Moiramide B

The following table summarizes the available Minimum Inhibitory Concentration (MIC) data for moiramide B against key bacterial species.

Bacterial Species	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	ATCC 25923	0.5	[3]
Escherichia coli	acrB (efflux pump mutant)	8	[3]
Bacillus subtilis	Not specified	Strong activity reported	[4]
Gram-negative bacteria	General	Weaker activity reported	[4]

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay

This protocol details the broth microdilution method for determining the MIC of moiramide B.

a. Materials:

• Moiramide B stock solution (e.g., 1 mg/mL in a suitable solvent like DMSO, then diluted in broth)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland (~1.5 x 10^8 CFU/mL)

• Sterile diluent (e.g., saline or broth)

• Incubator (35 ± 2°C)

• Microplate reader (optional, for OD measurements)

• Positive control antibiotic (e.g., vancomycin for Gram-positive, ciprofloxacin for Gram-negative)

• Negative control (broth only)

• Growth control (broth with inoculum)

b. Procedure:

• Prepare Moiramide B Dilutions: Perform serial two-fold dilutions of the moiramide B stock solution in CAMHB directly in the 96-well plate. The final volume in each well should be 100 µL. The concentration range should be sufficient to determine the MIC (e.g., 64 µg/mL to 0.0625 µg/mL).

• Prepare Bacterial Inoculum: Dilute the 0.5 McFarland standardized bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add 100 µL of the diluted bacterial inoculum to each well containing the moiramide B dilutions, the positive control, and the growth control wells. The final volume in each well will be 200 µL.

• Incubation: Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.

• Result Interpretation: The MIC is the lowest concentration of moiramide B that completely inhibits visible growth of the organism as detected by the unaided eye. This can be confirmed by measuring the optical density at 600 nm (OD600) if a microplate reader is available.

Minimum Bactericidal Concentration (MBC) Assay

This protocol is performed following the determination of the MIC.

a. Materials:

• Results from the MIC assay

• Sterile agar plates (e.g., Tryptic Soy Agar)

• Sterile micropipettes and tips

• Incubator (35 ± 2°C)

b. Procedure:

• Subculturing: From the wells of the MIC plate that show no visible growth, take a 10-20 µL aliquot from each well.

• Plating: Spot-inoculate the aliquots onto a sterile agar plate. Be sure to label the spots corresponding to the concentrations from the MIC plate. Also, plate an aliquot from the growth control well to ensure the viability of the inoculum.

• Incubation: Incubate the agar plates at 35 ± 2°C for 18-24 hours.

• Result Interpretation: The MBC is the lowest concentration of moiramide B that results in a ≥99.9% reduction in the initial inoculum count. This is typically observed as no colony growth or only a few colonies on the agar plate from the respective concentration spot.

Mandatory Visualizations

Signaling Pathway

Caption: Moiramide B inhibits the Carboxyltransferase (CT) subunit of Acetyl-CoA Carboxylase.

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Compound | AntibioticDB [antibioticdb.com]
• 3. researchgate.net [researchgate.net]
• 4. Crystal Structure of Carboxyltransferase from Staphylococcus aureus Bound to the Antibacterial Agent Moiramide B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Minimum bactericidal concentration - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Chemical Synthesis and Derivatization of the Moiramide B Scaffold

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the chemical synthesis and derivatization of moiramide B, a potent bacterial acetyl-CoA carboxylase (ACC) inhibitor. The protocols outlined below are intended to serve as a guide for researchers interested in exploring the therapeutic potential of this promising class of antibiotics.

Introduction

Moiramide B is a naturally occurring pseudopeptidic pyrrolidinedione that exhibits significant antibacterial activity against a range of Gram-positive and some Gram-negative bacteria.[1][2] Its unique mode of action involves the inhibition of the carboxyltransferase (CT) subunit of acetyl-CoA carboxylase, a crucial enzyme in the fatty acid biosynthesis pathway.[3][4][5] This pathway is essential for bacterial survival, making it an attractive target for the development of novel antibiotics. The modular structure of moiramide B allows for synthetic modification, particularly of its fatty acid side chain, to improve its pharmacological properties and spectrum of activity.

Data Presentation

Table 1: Antibacterial Activity of Moiramide B and its Derivatives

The following table summarizes the minimum inhibitory concentrations (MIC) of moiramide B and a selection of its synthetic derivatives against various bacterial strains. This data highlights the structure-activity relationships and the impact of modifications on antibacterial potency.

Compound	Modification	S. aureus (MIC in µg/mL)	B. subtilis (MIC in µg/mL)	E. coli (acrB mutant) (MIC in µg/mL)	Reference
Moiramide B	Natural Product	1-2	1	4	[6]
1	Saturated fatty acid chain	4-8	4	64	[7]
2	Terminal alkyne on fatty acid chain	4	4	16	[7]
3a	Phenyl-substituted alkyne	1	2	>64	[7]
3b	4-Nitrophenyl-substituted alkyne	2	4	>64	[7]
3c	4-Chlorophenyl-substituted alkyne	2	4	>64	[7]
3e	4-Aminophenyl-substituted alkyne	1	4	>64	[7]
3f	4-Hydroxyphenyl-substituted alkyne	1	4	32-64	[7]

Experimental Protocols

Total Synthesis of Moiramide B

The total synthesis of moiramide B can be achieved through a multi-step process. The following is a representative protocol based on published synthetic routes.[8]

Materials:

• (S)-2-Methyl-N-benzyloxysuccinimide

• N-Boc-L-valine N-carboxyanhydride (Boc-Val-NCA)

• Lithium hexamethyldisilazide (LiHMDS)

• Trifluoroacetic acid (TFA)

• (R)-β-Phenylalanine methyl ester hydrochloride

• Sorbic acid

• Peptide coupling reagents (e.g., HATU, DIPEA)

• Appropriate solvents (THF, DCM, DMF) and purification materials (silica gel, etc.)

Procedure:

• Acylation of the Succinimide Core:

  • Dissolve (S)-2-methyl-N-benzyloxysuccinimide in anhydrous THF and cool to -78 °C.

  • Add LiHMDS dropwise and stir for 30 minutes.

  • Add a solution of Boc-Val-NCA in THF and stir for 1 hour at -78 °C.

  • Quench the reaction with saturated aqueous NH4Cl and extract with ethyl acetate.

  • Purify the product by column chromatography.

• Deprotection and Coupling with β-Phenylalanine:

  • Treat the acylated succinimide with TFA in DCM to remove the Boc protecting group.

  • Neutralize the resulting amine salt with a non-nucleophilic base.

  • In a separate flask, activate sorbic acid with a peptide coupling reagent (e.g., HATU) in the presence of DIPEA.

  • Add the deprotected amine and (R)-β-phenylalanine methyl ester hydrochloride to the activated sorbic acid solution.

  • Stir the reaction at room temperature overnight.

  • Purify the resulting dipeptide by column chromatography.

• Final Assembly and Deprotection:

  • Couple the dipeptide with the valine-succinimide fragment using standard peptide coupling conditions.

  • Remove the N-benzyloxy group by hydrogenolysis (e.g., H2, Pd/C) to yield moiramide B.

  • Purify the final product by preparative HPLC.

Characterization: The final product should be characterized by high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to confirm its identity and purity.[9][10]

Derivatization of the Moiramide B Scaffold

The fatty acid tail of moiramide B is a common site for derivatization to explore structure-activity relationships.[7][11] A general protocol for the synthesis of analogs with modified fatty acid chains is described below.

Materials:

• Moiramide B core (synthesized as described above, but with a protected amine on the β-phenylalanine)

• Various carboxylic acids (for amide bond formation)

• Peptide coupling reagents (e.g., PyBOP, DMAP)

• Appropriate solvents and purification materials

Procedure:

• Amide Coupling:

  • Dissolve the protected moiramide B core and the desired carboxylic acid in a suitable solvent such as DMF.

  • Add the peptide coupling reagents (e.g., PyBOP and DMAP).

  • Stir the reaction at room temperature until completion (monitored by TLC or LC-MS).

  • Work up the reaction and purify the derivatized product by column chromatography.

• Deprotection:

  • Remove the protecting group from the β-phenylalanine amine to yield the final moiramide B derivative.

  • Purify the final product as needed.

This modular approach allows for the synthesis of a library of moiramide B analogs with diverse fatty acid side chains for biological evaluation.[7][11]

Visualizations

Moiramide B Synthesis Workflow

Caption: A flowchart illustrating the key steps in the total synthesis of moiramide B.

Mechanism of Action: Inhibition of Acetyl-CoA Carboxylase

Caption: Moiramide B targets the carboxyltransferase subunit of ACC, blocking fatty acid synthesis.

Derivatization Strategy for SAR Studies

Caption: A logical workflow for generating and evaluating moiramide B derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Structure, function and selective inhibition of bacterial acetyl-coa carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel Bacterial Acetyl Coenzyme A Carboxylase Inhibitors with Antibiotic Efficacy In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [PDF] Structure, function and selective inhibition of bacterial acetyl-coa carboxylase | Semantic Scholar [semanticscholar.org]
• 7. Synthesis and biological evaluation of moiramide B derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Combination of Pseudo-LC-NMR and HRMS/MS-Based Molecular Networking for the Rapid Identification of Antimicrobial Metabolites From Fusarium petroliphilum [frontiersin.org]
• 10. NMR and mass spectrometric characterization of vinblastine, vincristine and some new related impurities - part I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis and biological evaluation of moiramide B derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application of moiramide B in studying bacterial metabolic pathways.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Moiramide B is a naturally occurring broad-spectrum antibiotic produced by marine bacteria, such as Pseudomonas fluorescens.[1][2] It has garnered significant interest in the scientific community as a potent and selective inhibitor of a crucial bacterial metabolic pathway: fatty acid biosynthesis. Specifically, moiramide B targets the carboxyltransferase (CT) component of acetyl-CoA carboxylase (ACC), the enzyme responsible for the first committed step in this pathway.[3][4] This unique mechanism of action makes moiramide B a valuable tool for studying bacterial metabolism and a promising lead compound for the development of novel antibacterial agents, particularly in an era of rising antibiotic resistance.

These application notes provide a comprehensive overview of the use of moiramide B as a research tool, including its mechanism of action, quantitative data on its activity, and detailed protocols for its application in microbiological and biochemical studies.

Mechanism of Action

Moiramide B exerts its antibacterial effect by inhibiting the carboxyltransferase (CT) activity of acetyl-CoA carboxylase (ACC). Bacterial ACC is a multi-subunit enzyme complex, typically composed of biotin carboxylase (BC), biotin carboxyl carrier protein (BCCP), and the carboxyltransferase (CT) subunits (AccA and AccD). This complex catalyzes the ATP-dependent carboxylation of acetyl-CoA to produce malonyl-CoA, a critical building block for fatty acid synthesis.[5]

Moiramide B acts as a competitive inhibitor with respect to malonyl-CoA.[3] Crystallographic studies have revealed that the succinimide headgroup of moiramide B binds to the oxyanion hole of the CT active site, mimicking the enolate intermediate of the reaction.[1][4] The valine-derived sidechain occupies a hydrophobic pocket, and the β-phenylalanine fragment forms additional hydrogen bonds, increasing its binding affinity.[1] While the unsaturated fatty acid tail is crucial for the transport of moiramide B into the bacterial cell, it does not strongly interact with the enzyme's active site.[1]

By blocking the production of malonyl-CoA, moiramide B effectively shuts down fatty acid biosynthesis, leading to the depletion of essential precursors for cell membrane construction and other vital cellular processes, ultimately resulting in bacterial growth inhibition.

Quantitative Data

The inhibitory activity of moiramide B and its derivatives has been quantified against acetyl-CoA carboxylase from various bacterial species. The following tables summarize key quantitative data from published studies.

Compound	Target Enzyme	Bacterial Species	IC50	Ki	Reference
Moiramide B	Acetyl-CoA Carboxylase (Carboxyltransferase)	Escherichia coli	6 nM	5 nM	[3]
Moiramide B	Acetyl-CoA Carboxylase (Carboxyltransferase)	Staphylococcus aureus	-	-	[6]
Moiramide B derivative (Compound 7)	Acetyl-CoA Carboxylase (Carboxyltransferase)	Staphylococcus aureus	-	-	[6]
Moiramide B derivative (Compound 3)	Acetyl-CoA Carboxylase (Carboxyltransferase)	Staphylococcus aureus	-	-	[6]

Compound	Bacterial Species	MIC (μg/mL)	Reference
Moiramide B	Escherichia coli	8	[6]
Moiramide B	Staphylococcus aureus	1	[6]
Moiramide B derivative (Compound 7)	Staphylococcus aureus	0.01	[6]
Moiramide B derivative (Compound 3)	Staphylococcus aureus	1	[6]

Experimental Protocols

Protocol 1: Determination of Acetyl-CoA Carboxylase (ACC) Activity

This protocol describes a spectrophotometric assay to measure the activity of ACC in bacterial cell lysates and to assess the inhibitory effect of moiramide B.

Materials:

• Bacterial culture (e.g., E. coli, S. aureus)

• Lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM DTT, protease inhibitor cocktail)

• Moiramide B stock solution (in DMSO)

• Assay buffer (e.g., 100 mM HEPES pH 7.5, 5 mM MgCl₂, 2 mM ATP, 10 mM NaHCO₃, 0.2 mM Acetyl-CoA)

• Coupling enzyme mix (e.g., Malonyl-CoA synthetase, Malonyl-CoA:ACP transacylase, β-Ketoacyl-ACP synthase III)

• NADPH

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Bacterial Cell Lysis:

  • Culture bacteria to the desired growth phase (e.g., mid-logarithmic phase).

  • Harvest cells by centrifugation (e.g., 5000 x g for 10 minutes at 4°C).

  • Wash the cell pellet with a suitable buffer (e.g., phosphate-buffered saline).

  • Resuspend the pellet in ice-cold lysis buffer.

  • Lyse the cells using a suitable method such as sonication or French press.

  • Clarify the lysate by centrifugation (e.g., 15000 x g for 30 minutes at 4°C) to remove cell debris.

  • Determine the protein concentration of the supernatant (cell-free extract).

• ACC Activity Assay:

  • Set up the reaction mixture in a microplate or cuvette containing assay buffer.

  • Add a known amount of the cell-free extract to the reaction mixture.

  • For inhibition studies, pre-incubate the cell-free extract with varying concentrations of moiramide B for a defined period (e.g., 10 minutes) at room temperature before adding the substrate.

  • Add the coupling enzyme mix and NADPH.

  • Initiate the reaction by adding acetyl-CoA.

  • Monitor the decrease in absorbance at 340 nm over time, which corresponds to the oxidation of NADPH.

  • Calculate the rate of the reaction from the linear portion of the curve.

  • Determine the specific activity of ACC (units/mg protein) and the IC50 value for moiramide B.

Protocol 2: Metabolomic Analysis of Moiramide B-Treated Bacteria

This protocol outlines the steps for quenching bacterial metabolism, extracting metabolites, and analyzing the metabolic profile of bacteria treated with moiramide B using LC-MS.

Materials:

• Bacterial culture

• Moiramide B

• Quenching solution (e.g., 60% methanol at -40°C)

• Extraction solvent (e.g., 80% methanol)

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Bacterial Culture and Treatment:

  • Grow bacterial cultures to mid-logarithmic phase.

  • Treat the cultures with moiramide B at a specific concentration (e.g., MIC or 2x MIC) for a defined period. Include an untreated control.

• Metabolism Quenching:

  • Rapidly transfer a defined volume of the bacterial culture into a tube containing ice-cold quenching solution. This step is critical to halt metabolic activity instantly.[7]

  • Immediately centrifuge the mixture at a low temperature (e.g., -9°C) to pellet the cells.

• Metabolite Extraction:

  • Discard the supernatant.

  • Resuspend the cell pellet in a cold extraction solvent.

  • Incubate the mixture on ice with occasional vortexing to ensure efficient extraction.

  • Centrifuge to pellet cell debris and collect the supernatant containing the metabolites.

• LC-MS Analysis:

  • Analyze the extracted metabolites using a suitable LC-MS method.

  • Identify and quantify the metabolites by comparing their retention times and mass spectra to a library of known standards.

  • Perform statistical analysis to identify metabolites that are significantly altered in response to moiramide B treatment.

Visualizations

Caption: Mechanism of action of moiramide B in bacteria.

Caption: Experimental workflow for ACC activity assay.

Caption: Workflow for metabolomic analysis.

Conclusion

Moiramide B is a powerful tool for investigating bacterial fatty acid biosynthesis and holds significant potential as a scaffold for the development of new antibiotics. Its specific mode of action allows for targeted studies of this essential metabolic pathway. The protocols and data presented in these application notes provide a foundation for researchers to utilize moiramide B in their studies to better understand bacterial physiology and to explore novel therapeutic strategies.

References

• 1. Synthesis and biological evaluation of moiramide B derivatives - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00856A [pubs.rsc.org]
• 2. Moiramide B | Prof. Dr. Uli Kazmaier | Universität des Saarlandes [uni-saarland.de]
• 3. researchgate.net [researchgate.net]
• 4. Crystal Structure of Carboxyltransferase from Staphylococcus aureus Bound to the Antibacterial Agent Moiramide B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bacterial Fatty Acid Metabolism in Modern Antibiotic Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols: Moiramide B Modification via Click Reactions and Sonogashira Couplings

For Researchers, Scientists, and Drug Development Professionals

Introduction

Moiramide B is a naturally occurring peptide-polyketide hybrid compound with notable antibiotic properties.[1][2] Isolated from Pseudomonas fluorescens, it exhibits potent in vivo activity, particularly against Gram-positive bacteria such as Staphylococcus aureus.[1][3] The unique structure of moiramide B can be divided into a conserved peptide portion and a variable fatty acid side chain.[1][4] Its mode of action involves the inhibition of the carboxyltransferase component of acetyl-CoA carboxylase (ACC), a crucial enzyme in bacterial fatty acid biosynthesis and subsequent cell wall assembly.[1][4] This mechanism makes moiramide B an attractive scaffold for the development of novel antibiotics to combat rising antimicrobial resistance.

The modification of the fatty acid side chain of moiramide B presents a strategic approach to generating a library of derivatives with potentially enhanced or altered biological activities.[1] This document provides detailed protocols for the chemical modification of moiramide B utilizing two powerful and versatile cross-coupling reactions: the copper-catalyzed azide-alkyne cycloaddition (CuAAC), a prominent example of "click chemistry," and the palladium-catalyzed Sonogashira coupling. These methods allow for the introduction of diverse chemical moieties onto the moiramide B scaffold, enabling structure-activity relationship (SAR) studies and the development of new antibiotic candidates.

Signaling Pathway of Moiramide B

Moiramide B exerts its antibacterial effect by targeting a critical step in bacterial metabolism. The compound acts as an inhibitor of the carboxyltransferase (CT) component of acetyl-CoA carboxylase (ACC).[4][5] ACC catalyzes the first committed step in fatty acid biosynthesis, the conversion of acetyl-CoA to malonyl-CoA.[6] By inhibiting the CT subunit, moiramide B effectively blocks the production of malonyl-CoA, thereby disrupting the synthesis of fatty acids essential for building and maintaining the bacterial cell membrane. This disruption of cell wall assembly ultimately leads to bacterial cell death. The succinimide head group of moiramide B plays a crucial role in binding to the oxyanion hole of the enzyme.[1][4]

Caption: Moiramide B inhibits bacterial fatty acid synthesis.

Experimental Workflow

The overall strategy for modifying moiramide B involves the initial synthesis of a key building block: a moiramide B analog featuring a terminal alkyne on its fatty acid side chain. This alkyne-modified intermediate serves as a versatile platform for subsequent diversification using either click chemistry with various azides or Sonogashira coupling with a range of aryl halides. This late-stage modification approach allows for the rapid generation of a library of moiramide B derivatives.

Caption: Workflow for moiramide B modification.

Data Presentation

Table 1: Antibacterial Activity of Moiramide B and its Derivatives against S. aureus

Compound	Modification	MIC (µg/mL)
Moiramide B	None (Natural Product)	0.5
Triazole Derivatives
Derivative 12a	Nonpolar Triazole	> 64
Derivative 12d	Polar Triazole	> 64
Sonogashira Coupling Derivatives
Derivative 13a	Unsubstituted Phenyl	1
Derivative 13b	Electron-poor Aryl	1
Derivative 13d	Electron-rich Aryl	0.5
Derivative 13g	Ortho-substituted Aryl	2

Note: Data synthesized from findings reported in the literature.[1] MIC (Minimum Inhibitory Concentration) is a measure of the lowest concentration of an antimicrobial agent that will inhibit the visible growth of a microorganism after overnight incubation.

Experimental Protocols

Protocol 1: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) of Alkyne-Modified Moiramide B

This protocol describes the "click" reaction to synthesize triazole derivatives of moiramide B.

Materials:

• Alkyne-modified moiramide B (Compound 11 in Andler and Kazmaier, 2024)[1]

• Desired azide (e.g., benzyl azide, polar azides)

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris-(benzyltriazolylmethyl)amine (TBTA) ligand

• Solvent: Dichloromethane (DCM) or a mixture of water and t-butanol (1:1)

• Deionized water

• Saturated aqueous solution of ethylenediaminetetraacetic acid (EDTA)

• Brine solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• In a clean, dry reaction vial, dissolve the alkyne-modified moiramide B (1 equivalent) and the desired azide (1.2 equivalents) in the chosen solvent (e.g., DCM).

• In a separate vial, prepare the catalyst solution. For every 1 µmol of alkyne-modified moiramide B, add 0.1 equivalents of CuSO₄ and 0.2 equivalents of THPTA/TBTA to deionized water. Allow the solution to complex for several minutes.

• Add the aqueous catalyst solution to the reaction mixture containing the alkyne and azide.

• Initiate the reaction by adding a freshly prepared aqueous solution of sodium ascorbate (0.5 equivalents).

• Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 1-4 hours.

• Upon completion, quench the reaction by adding a saturated aqueous solution of EDTA to chelate the copper catalyst. Stir for 15 minutes.

• Transfer the mixture to a separatory funnel and dilute with DCM.

• Wash the organic layer sequentially with the saturated EDTA solution, deionized water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of methanol in DCM) to yield the pure triazole derivative.

• Characterize the final product by NMR and mass spectrometry.

Protocol 2: Sonogashira Coupling of Alkyne-Modified Moiramide B Precursor

This protocol details the palladium- and copper-catalyzed cross-coupling of an alkyne-modified precursor with various aryl iodides. It is important to note that direct Sonogashira coupling on the final alkyne-modified moiramide B can be challenging due to potential side reactions.[1] Therefore, the coupling is often performed on a precursor molecule before the final coupling to the peptide core.[1]

Materials:

• Alkyne-modified fatty acid methyl ester (precursor, e.g., Compound 9 in Andler and Kazmaier, 2024)[1]

• Aryl iodide (e.g., iodobenzene, substituted iodobenzenes) (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (0.05 equivalents)

• Triphenylphosphine (PPh₃) (0.1 equivalents)

• Copper(I) iodide (CuI) (0.1 equivalents)

• Base: Diethylamine (Et₂NH) or Triethylamine (NEt₃)

• Anhydrous solvent: Tetrahydrofuran (THF) or Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add the alkyne-modified precursor (1 equivalent), the aryl iodide (1.2 equivalents), Pd(OAc)₂ (0.05 equivalents), PPh₃ (0.1 equivalents), and CuI (0.1 equivalents).

• Add the anhydrous solvent (THF or DMF) followed by the base (Et₂NH or NEt₃, 3 equivalents).

• Stir the reaction mixture at room temperature or gently heat to 60 °C if no conversion is observed at room temperature.[1]

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-24 hours.

• Upon completion, cool the reaction mixture to room temperature and quench by adding a saturated aqueous NH₄Cl solution.

• Extract the product with EtOAc.

• Combine the organic layers and wash sequentially with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure aryl-substituted alkyne.

• This purified product can then be saponified and coupled to the moiramide B peptide core to yield the final modified moiramide B derivative.[1]

• Characterize the final product by NMR and mass spectrometry.

Note: For both protocols, reaction conditions such as solvent, temperature, and catalyst loading may need to be optimized for specific substrates to achieve the best results. All procedures involving catalysts and anhydrous conditions should be performed using appropriate techniques to exclude air and moisture.

References

• 1. Synthesis and biological evaluation of moiramide B derivatives - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00856A [pubs.rsc.org]
• 2. Synthesis and biological evaluation of moiramide B derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Crystal Structure of Carboxyltransferase from Staphylococcus aureus Bound to the Antibacterial Agent Moiramide B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Determining the Potency of Novel Moiramide B Derivatives: An Application Note and Protocol for MIC90 Assessment

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for determining the Minimum Inhibitory Concentration 90% (MIC90) of moiramide B derivatives, a promising class of antibiotics. Moiramide B, a naturally occurring peptide-polyketide hybrid, and its synthetic derivatives have demonstrated significant antibacterial activity, primarily against Gram-positive bacteria such as Staphylococcus aureus.[1][2][3][4] The primary mechanism of action for this class of compounds is the inhibition of acetyl-CoA carboxylase (ACC), a critical enzyme in fatty acid biosynthesis.[1][3]

This application note outlines the standardized broth microdilution method to ascertain the MIC90 values, offering a quantitative measure of the potency of these novel antibacterial agents. Adherence to a standardized protocol is crucial for generating reproducible and comparable data, which is fundamental in the drug development pipeline.

Data Summary: Antibacterial Activity of Moiramide B Derivatives

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for a selection of N-terminally modified moiramide B derivatives against S. aureus, as well as their inhibitory activity against the S. aureus acetyl-CoA carboxylase (ACC).

Compound/Derivative	S. aureus MIC (µg/mL)	S. aureus CT ACC Inhibition IC50 (µg/mL)
Moiramide B	0.5	0.03
Derivative 1	>32	1.4
Derivative 2	8	0.04
Derivative 3	>32	>10
Derivative 4	2	0.03
Derivative 5	1	0.02

Data presented is a representative summary based on available literature. Actual values may vary based on specific experimental conditions and the particular derivatives tested.

Experimental Protocol: Broth Microdilution Method for MIC90 Determination

This protocol is adapted from established methodologies for determining the MIC of antimicrobial substances.[5][6][7][8] The broth microdilution method is a widely used and reliable technique for assessing the in vitro activity of new antimicrobial agents.[5][7]

Materials and Reagents

• Moiramide B derivatives

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Sterile reagent reservoirs

• Multichannel pipette

• Spectrophotometer or nephelometer

• 0.5 McFarland turbidity standard

• Sterile saline (0.85%)

• Incubator (35 ± 2°C)

• Plate reader (optional, for automated reading)

Procedure

Day 1: Preparation of Reagents and Inoculum

• Preparation of Moiramide B Derivative Stock Solutions:

  • Accurately weigh the moiramide B derivative compounds.

  • Dissolve each compound in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution (e.g., 10 mg/mL).

  • Further dilute the stock solutions in CAMHB to a working concentration that is typically 2-fold higher than the highest concentration to be tested.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-4 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute the standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

Day 2: Assay Setup and Incubation

• Serial Dilution in Microtiter Plate:

  • Dispense 100 µL of sterile CAMHB into all wells of a 96-well microtiter plate.

  • Add 100 µL of the working stock solution of the moiramide B derivative to the first column of wells.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate to the tenth column. Discard 100 µL from the tenth column.

  • Column 11 will serve as the positive control (bacterial growth without compound), and column 12 will be the negative control (sterile medium only).

• Inoculation:

  • Add 10 µL of the prepared bacterial inoculum to each well from column 1 to 11. Do not inoculate the negative control wells in column 12.

• Incubation:

  • Cover the microtiter plate and incubate at 35 ± 2°C for 16-20 hours under ambient atmospheric conditions.[5]

Day 3: Reading and Interpretation of Results

• Visual Inspection:

  • Following incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the moiramide B derivative that completely inhibits visible growth of the bacteria.[5][9]

• Spectrophotometric Reading (Optional):

  • A plate reader can be used to measure the optical density (OD) at 600 nm. The MIC can be defined as the lowest concentration that inhibits ≥90% of the bacterial growth compared to the positive control.[10]

• Determination of MIC90:

  • To determine the MIC90, this entire protocol is repeated for a large number of bacterial isolates (typically ≥100) of the same species. The MIC90 is the MIC value that inhibits the growth of 90% of these isolates.

Visualizing the Workflow and Mechanism

To better illustrate the experimental process and the underlying mechanism of action of moiramide B derivatives, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and biological evaluation of moiramide B derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 7. Broth microdilution - Wikipedia [en.wikipedia.org]
• 8. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 9. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]
• 10. Development of a high-throughput minimum inhibitory concentration (HT-MIC) testing workflow - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Assaying Moiramide B Inhibition of Carboxyltransferase Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Moiramide B is a natural product that has demonstrated potent antibacterial activity by targeting the carboxyltransferase (CT) component of acetyl-CoA carboxylase (ACC).[1] ACC, a biotin-dependent enzyme, is crucial for fatty acid biosynthesis in bacteria, making it an attractive target for novel antimicrobial agents. The enzyme catalyzes the two-step carboxylation of acetyl-CoA to malonyl-CoA. The first step is the ATP-dependent carboxylation of the biotin prosthetic group, catalyzed by the biotin carboxylase (BC) domain. In the second step, the carboxyltransferase (CT) domain transfers the carboxyl group from biotin to acetyl-CoA. Moiramide B specifically inhibits the CT domain, thereby disrupting fatty acid synthesis and inhibiting bacterial growth.[1]

These application notes provide a detailed protocol for assaying the inhibitory activity of moiramide B against the carboxyltransferase domain of ACC. The described method is a continuous spectrophotometric assay that measures the reverse reaction of the CT domain. This assay is suitable for determining the potency of moiramide B, including its half-maximal inhibitory concentration (IC50) and for conducting further kinetic studies to elucidate its mechanism of inhibition.

Signaling Pathway and Inhibition

The acetyl-CoA carboxylase enzymatic reaction is a central node in cellular metabolism, linking carbohydrate and fatty acid metabolism. Moiramide B acts as a competitive inhibitor with respect to malonyl-CoA, binding to the active site of the carboxyltransferase domain and preventing the formation of acetyl-CoA in the reverse reaction, or the formation of malonyl-CoA in the forward, physiologically relevant reaction.

Figure 1: Acetyl-CoA Carboxylase Reaction and Moiramide B Inhibition.

Data Presentation

The inhibitory potency of moiramide B is quantified by its IC50 value, which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%. Further kinetic analysis can determine the inhibition constant (Ki) and the effect of the inhibitor on the Michaelis constant (Km) and maximum velocity (Vmax) of the enzyme for its substrates.

Parameter	Description	Reported Value (E. coli ACC)
IC50	Half-maximal inhibitory concentration	6 nM[1]
Ki	Inhibition constant	Not explicitly reported, but moiramide B is a tight binding inhibitor.
Inhibition Type	Mechanism of inhibition relative to substrate	Competitive with respect to malonyl-CoA.[2]

Note: The reported IC50 value can vary depending on the specific assay conditions, including enzyme and substrate concentrations.

Kinetic Parameter	Description	Typical Value (E. coli CT, reverse reaction)
Km (Malonyl-CoA)	Michaelis constant for Malonyl-CoA	~25-50 µM
Km (Biocytin)	Michaelis constant for Biocytin	~1-2 mM
Vmax	Maximum reaction velocity	Dependent on enzyme concentration and purity.

Experimental Protocols

This section provides a detailed methodology for determining the inhibitory effect of moiramide B on carboxyltransferase activity using a coupled spectrophotometric assay that measures the reverse reaction. In this assay, the production of acetyl-CoA by carboxyltransferase is coupled to the citrate synthase and malate dehydrogenase reactions, leading to the oxidation of NADH, which can be monitored by the decrease in absorbance at 340 nm.

Materials and Reagents

• Enzymes:

  • Purified recombinant Carboxyltransferase (CT) enzyme

  • Citrate Synthase (CS)

  • Malate Dehydrogenase (MDH)

• Substrates:

  • Malonyl-CoA

  • Biocytin (a stable and soluble analog of biotin)

  • α-Ketoglutarate

  • NADH (β-Nicotinamide adenine dinucleotide, reduced form)

• Inhibitor:

  • Moiramide B

• Buffer and Other Reagents:

  • Tris-HCl buffer (pH 8.0)

  • MgCl2

  • Dimethyl sulfoxide (DMSO) for dissolving moiramide B

Preparation of Solutions

• Assay Buffer: 100 mM Tris-HCl, pH 8.0, containing 10 mM MgCl2.

• Enzyme Mix: Prepare a fresh mixture of citrate synthase (e.g., 10 units/mL) and malate dehydrogenase (e.g., 15 units/mL) in assay buffer.

• Substrate Mix: Prepare a fresh solution containing malonyl-CoA (e.g., 1 mM), biocytin (e.g., 20 mM), α-ketoglutarate (e.g., 5 mM), and NADH (e.g., 2 mM) in assay buffer.

• Moiramide B Stock Solution: Prepare a high-concentration stock solution of moiramide B (e.g., 10 mM) in 100% DMSO.

• Carboxyltransferase Solution: Dilute the purified CT enzyme to a suitable working concentration (e.g., 0.1 - 1 µM) in assay buffer. The optimal concentration should be determined empirically to yield a linear reaction rate for at least 5-10 minutes.

Assay Protocol for Moiramide B Inhibition (IC50 Determination)

This protocol is designed for a 96-well microplate format, but can be adapted for single cuvette-based spectrophotometers.

Figure 2: Experimental Workflow for IC50 Determination.

• Prepare Serial Dilutions of Moiramide B:

  • Perform a serial dilution of the moiramide B stock solution in 100% DMSO to obtain a range of concentrations (e.g., from 1 mM to 1 nM).

  • Prepare a DMSO-only control.

• Set up the Assay Plate:

  • In each well of a 96-well plate, add the following in order:

    • Assay Buffer (to a final volume of 200 µL)

    • Enzyme Mix (e.g., 20 µL)

    • 2 µL of the moiramide B serial dilutions or DMSO control.

  • Mix gently by pipetting.

• Pre-incubation:

  • Incubate the plate at 25°C for 5 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the Reaction:

  • Add the Substrate Mix (e.g., 20 µL) to each well to start the reaction.

  • Immediately place the plate in a microplate reader.

• Measure Absorbance:

  • Monitor the decrease in absorbance at 340 nm at 25°C.

  • Take readings every 30 seconds for 10-15 minutes.

Data Analysis for IC50 Determination

• Calculate the Initial Velocity (V₀):

  • For each concentration of moiramide B and the control, determine the initial reaction velocity (V₀) by calculating the slope of the linear portion of the absorbance vs. time curve (ΔA340/min).

• Calculate Percent Inhibition:

  • Calculate the percentage of inhibition for each moiramide B concentration using the following formula: % Inhibition = [1 - (V₀ with inhibitor / V₀ of control)] * 100

• Determine the IC50 Value:

  • Plot the percent inhibition against the logarithm of the moiramide B concentration.

  • Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism, Origin) to determine the IC50 value.

Protocol for Kinetic Analysis

To determine the mechanism of inhibition (e.g., competitive, non-competitive, uncompetitive), kinetic experiments should be performed by varying the concentration of one substrate while keeping the other substrate and the inhibitor concentration constant.

• Varying Malonyl-CoA Concentration:

  • Set up a series of assays with varying concentrations of malonyl-CoA (e.g., 0.25x Km to 10x Km).

  • For each malonyl-CoA concentration, perform the assay in the absence of moiramide B (control) and in the presence of at least two different fixed concentrations of moiramide B (e.g., near the IC50 and 2-5 times the IC50).

  • Keep the concentration of biocytin constant at a saturating level (e.g., 5-10x Km).

• Varying Biocytin Concentration:

  • Similarly, set up assays with varying concentrations of biocytin, keeping the malonyl-CoA concentration constant and saturating.

  • Perform these assays with and without fixed concentrations of moiramide B.

• Data Analysis for Kinetic Parameters:

  • Calculate the initial velocities (V₀) for all conditions.

  • Generate Lineweaver-Burk or Michaelis-Menten plots for each inhibitor concentration.

  • Analyze the plots to determine the effect of moiramide B on the apparent Km and Vmax for each substrate. This will reveal the type of inhibition.

  • The inhibition constant (Ki) can be determined by replotting the slopes or y-intercepts of the Lineweaver-Burk plots against the inhibitor concentration.

Figure 3: Logical Flow for Kinetic Analysis of Inhibition.

Conclusion

The provided protocols offer a robust framework for characterizing the inhibitory activity of moiramide B against the carboxyltransferase domain of acetyl-CoA carboxylase. By following these detailed procedures, researchers can accurately determine the IC50 value and gain insights into the kinetic mechanism of inhibition. This information is critical for the preclinical evaluation of moiramide B and its analogs as potential antibacterial agents. Careful execution of these experiments and thorough data analysis will contribute to a deeper understanding of the interaction between this promising natural product and its molecular target, aiding in the development of new strategies to combat bacterial infections.

References

• 1. Heterobivalent Inhibitors of Acetyl-CoA Carboxylase: Drug Target Residence Time and Time-Dependent Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of biotin carboxylase inhibition by ethyl 4-[[2-chloro-5-(phenylcarbamoyl)phenyl]sulphonylamino]benzoate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting Moiramide B Instability: A Technical Support Guide

Welcome to the Moiramide B Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with moiramide B. Here you will find troubleshooting advice and frequently asked questions (FAQs) to address potential stability issues you may encounter during your experiments.

Moiramide B is a potent bacterial acetyl-CoA carboxylase (ACC) inhibitor with significant antibiotic activity. As a peptide-polyketide hybrid, its complex structure can be susceptible to degradation in solution, leading to loss of activity and inconsistent experimental results. This guide provides insights into potential instability issues and offers strategies to mitigate them.

Frequently Asked Questions (FAQs)

Q1: My moiramide B solution seems to be losing activity over time. What could be the cause?

A1: Loss of moiramide B activity in solution is likely due to chemical degradation. Several factors can contribute to this, including pH, temperature, light exposure, and the presence of enzymes or reactive chemical species in your solvent or buffer. The peptide and polyketide moieties of the molecule contain functional groups that can be susceptible to hydrolysis and oxidation.

Q2: What are the most likely degradation pathways for moiramide B in solution?

A2: Based on its chemical structure, which includes amide bonds, a succinimide ring, and unsaturated fatty acid tail, the following degradation pathways are plausible:

• Hydrolysis: The amide bonds in the peptide backbone and the succinimide ring are susceptible to hydrolysis, especially at non-neutral pH and elevated temperatures. This would lead to the cleavage of the molecule and a loss of its three-dimensional structure, which is critical for its biological activity.

• Oxidation: The unsaturated sorbic acid tail is prone to oxidation, which can alter the lipophilicity and conformation of the molecule, potentially affecting its ability to interact with its target, ACC.

• Deamidation: The asparaginyl residue, if present in analogues or related compounds, could undergo deamidation, forming a cyclic imide intermediate that can then hydrolyze to a mixture of aspartyl and isoaspartyl peptides.[1]

Q3: What are the optimal storage conditions for moiramide B solutions?

A3: To minimize degradation, moiramide B solutions should be stored under the following conditions:

• Temperature: Store solutions at -20°C or -80°C for long-term storage.[2] For short-term use, solutions can be kept at 4°C, but for no longer than a few days. Avoid repeated freeze-thaw cycles.

• pH: Maintain the pH of the solution close to neutral (pH 6-7). Peptide bonds are generally more stable at neutral pH.[3]

• Light: Protect the solution from light, especially UV radiation, to prevent photodegradation of the unsaturated fatty acid chain.[4] Use amber vials or wrap containers in aluminum foil.

• Solvent: Use high-purity, sterile solvents. For aqueous solutions, use buffers that are free of nucleophiles and metal ions, which can catalyze degradation.

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving moiramide B instability issues.

Problem: Inconsistent results in biological assays.

Possible Cause 1: Degradation of moiramide B stock solution.

• Troubleshooting Steps:

  • Prepare fresh stock solution: Always prepare a fresh stock solution of moiramide B in an appropriate solvent (e.g., DMSO) and dilute it into your aqueous assay buffer immediately before use.

  • Assess stock solution purity: If possible, analyze your stock solution by HPLC or LC-MS to check for the presence of degradation products. Compare the chromatogram to that of a freshly prepared solution.

  • Optimize storage: Aliquot your stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -80°C.

Possible Cause 2: Instability in assay buffer.

• Troubleshooting Steps:

  • Evaluate buffer components: Certain buffer components can promote degradation. For example, phosphate buffers can sometimes catalyze hydrolysis. Consider using a non-nucleophilic buffer like HEPES.

  • Check pH: Ensure the pH of your assay buffer is within the optimal range for moiramide B stability (pH 6-7).

  • Incubation time and temperature: Minimize the incubation time of moiramide B in the assay buffer at elevated temperatures. If long incubation times are necessary, consider setting up a parallel experiment to assess the stability of moiramide B under your assay conditions over time.

Problem: Appearance of unknown peaks in HPLC/LC-MS analysis.

Possible Cause: Chemical degradation of moiramide B.

• Troubleshooting Steps:

  • Characterize degradation products: If you have the capability, use mass spectrometry (MS/MS) to fragment the unknown peaks and identify the potential sites of modification (e.g., hydrolysis of an amide bond, oxidation of the fatty acid tail).

  • Forced degradation studies: To understand the degradation profile of moiramide B, you can perform forced degradation studies by exposing it to stress conditions such as acidic, basic, oxidative, and photolytic environments. This can help to identify the likely degradation products you are observing in your experiments.

Quantitative Data Summary

Peptide Class	Condition	Stability Outcome	Reference
Anabaenopeptins	Boiling (100°C) for 1 hour at pH 3	Significant decomposition (up to 57.6% loss).	[4]
Anabaenopeptins	UV radiation (3 hours) at acidic pH	Significant decomposition (up to 70.8% loss).	[4]
Cyanopeptolin	Boiling (100°C) for 1 hour at pH 9	Partial decomposition (up to 53% loss).	[4]
Microcystins	Long-term storage at -20°C (365 days)	10-20% decrease for most variants. Tryptophan-containing variants showed a more substantial decrease (30-50%).	[2]

Experimental Protocols

Protocol 1: General Procedure for Assessing Moiramide B Stability in Solution

• Prepare a stock solution of moiramide B in a suitable organic solvent (e.g., DMSO) at a high concentration (e.g., 10 mM).

• Dilute the stock solution to the desired final concentration in the test buffer (e.g., PBS, HEPES buffer at a specific pH).

• Divide the solution into several aliquots in amber vials.

• Incubate the aliquots under different conditions (e.g., 4°C, room temperature, 37°C) for various time points (e.g., 0, 2, 4, 8, 24 hours).

• At each time point , take an aliquot and immediately analyze it by a suitable analytical method, such as RP-HPLC with UV detection or LC-MS.

• Quantify the peak area of the intact moiramide B at each time point to determine the percentage of degradation.

Visualizations

Caption: Plausible degradation pathways for moiramide B in solution.

Caption: Workflow for troubleshooting moiramide B instability.

References

• 1. Chemical pathways of peptide degradation. III. Effect of primary sequence on the pathways of deamidation of asparaginyl residues in hexapeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stability issues of microcystins, anabaenopeptins, anatoxins, and cylindrospermopsin during short-term and long-term storage of surface water and drinking water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Refining moiramide B dosage for animal infection models.

Welcome to the . This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing moiramide B in animal infection models. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to support your research.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of moiramide B?

A1: Moiramide B is a broad-spectrum antibiotic that functions by inhibiting the carboxyltransferase (CT) component of acetyl-CoA carboxylase (ACC).[1] ACC is a critical enzyme in the fatty acid synthesis pathway of bacteria. By blocking this enzyme, moiramide B prevents the production of malonyl-CoA, a vital building block for fatty acids, ultimately leading to bacterial cell death.[2] This mechanism is distinct from many clinically used antibiotics, making it a promising candidate against resistant strains.

Q2: What is the recommended dosage of moiramide B for in vivo studies?

A2: A 100% effective dose of a moiramide B derivative has been reported as 25 mg/kg in a murine model of Staphylococcus aureus sepsis. However, the optimal dosage can vary depending on the animal model, the specific bacterial strain, and the formulation used. It is recommended to perform a dose-response study to determine the optimal effective dose for your specific experimental conditions.

Q3: How can I improve the solubility of moiramide B for in vivo administration?

A3: Moiramide B is a hydrophobic compound. To improve its solubility for intravenous administration, it is often necessary to use a suitable vehicle. A common approach is to first dissolve the compound in a small amount of an organic solvent like dimethyl sulfoxide (DMSO) and then dilute it with a pharmaceutically acceptable carrier such as saline or a solution containing polyethylene glycol (PEG) or cyclodextrin.[3][4] Salt formation has also been shown to significantly increase the aqueous solubility of moiramide B derivatives.

Q4: What are the known pharmacokinetic properties of moiramide B?

A4: The pharmacokinetic profile of moiramide B and its derivatives can be challenging, with reports of short half-lives in mice. This may necessitate more frequent dosing or the development of formulations that provide sustained release to maintain therapeutic concentrations. Pharmacokinetic parameters such as clearance, volume of distribution, and half-life should be determined in your specific animal model to optimize the dosing regimen.

Troubleshooting Guides

Issue 1: Precipitation of Moiramide B during Formulation or Administration

• Possible Cause: Moiramide B is hydrophobic and may precipitate when the concentration of the organic co-solvent is too low in the final aqueous solution.

• Solution:

  • Increase the percentage of the co-solvent (e.g., DMSO, PEG400) in the final formulation, ensuring it remains within the tolerated limits for the animal model to avoid toxicity.[5] For mice, the final concentration of DMSO should ideally be kept below 10%.[4]

  • Consider using a different co-solvent or a combination of solvents.

  • Prepare the formulation immediately before administration to minimize the time for precipitation to occur.

  • Gently warm the solution to aid in dissolution, but be cautious of potential degradation at higher temperatures.

Issue 2: Low or Inconsistent Efficacy in the Animal Model

• Possible Cause: Suboptimal dosing, poor bioavailability due to formulation issues, or rapid clearance of the compound.

• Solution:

  • Dose Optimization: Perform a dose-ranging study to identify the most effective dose.

  • Pharmacokinetic Analysis: Conduct a pharmacokinetic study to determine the concentration of moiramide B in the plasma over time. This will help to understand if the compound is reaching and maintaining therapeutic levels.

  • Formulation Refinement: Experiment with different vehicle compositions to enhance the solubility and stability of moiramide B, which can improve its bioavailability.

  • Dosing Regimen: Based on the pharmacokinetic data, adjust the dosing frequency to maintain the drug concentration above the minimum inhibitory concentration (MIC) for the target pathogen.

Issue 3: Adverse Effects or Toxicity in Animals

• Possible Cause: The vehicle or the compound itself may be causing toxicity at the administered dose.

• Solution:

  • Vehicle Control Group: Always include a vehicle-only control group to differentiate between the toxicity of the vehicle and the compound.

  • Reduce Vehicle Concentration: If the vehicle is suspected to be the cause, try to reduce its concentration in the final formulation.

  • Dose Reduction: If the compound is causing toxicity, reduce the dose and re-evaluate efficacy.

  • Monitor Animal Health: Closely monitor the animals for any signs of distress, weight loss, or changes in behavior.

Data Presentation

Table 1: In Vivo Efficacy of a Moiramide B Derivative against S. aureus Sepsis in Mice

Dosage (mg/kg)	Route of Administration	Efficacy	Reference
25	Intravenous	100% survival	[6] (Note: This study refers to a derivative of moiramide B)

Table 2: Recommended Solvents for Hydrophobic Compounds in Murine Models

Solvent	Maximum Tolerated Dose (IV, mouse)	Notes	Reference
DMSO	~1-2 g/kg (as a single bolus)	Often used as a primary solvent, should be diluted.	[7]
Polyethylene Glycol 400 (PEG400)	~10 g/kg	A commonly used co-solvent to improve solubility.	[7]
Ethanol	~3.6 g/kg	Can be used in combination with other solvents.	[7]

Experimental Protocols

Protocol 1: Formulation of Moiramide B for Intravenous Administration

• Materials:

  • Moiramide B

  • Dimethyl sulfoxide (DMSO), sterile, injectable grade

  • Polyethylene glycol 400 (PEG400), sterile, injectable grade

  • Sterile saline (0.9% NaCl)

  • Sterile, pyrogen-free vials and syringes

• Procedure:

  • Weigh the required amount of moiramide B in a sterile vial.

  • Add a minimal amount of DMSO to dissolve the moiramide B completely. For example, for a 10 mg/mL stock solution, you might start with 10% of the final volume as DMSO.

  • In a separate sterile vial, prepare the vehicle by mixing PEG400 and sterile saline. A common vehicle composition is 40% PEG400, 10% DMSO, and 50% saline.

  • Slowly add the moiramide B/DMSO solution to the PEG400/saline vehicle while vortexing to ensure proper mixing and prevent precipitation.

  • Visually inspect the final formulation for any precipitates. If precipitation occurs, adjust the solvent ratios.

  • The final formulation should be prepared fresh on the day of the experiment.

Protocol 2: Murine Sepsis Model with Staphylococcus aureus

• Materials:

  • Staphylococcus aureus strain (e.g., ATCC 29213)

  • Tryptic Soy Broth (TSB) and Tryptic Soy Agar (TSA)

  • Sterile phosphate-buffered saline (PBS)

  • 8-10 week old immunocompetent mice (e.g., C57BL/6)

  • Moiramide B formulation

  • Vehicle control

• Procedure:

  • Bacterial Preparation:

    • Culture S. aureus overnight in TSB at 37°C.

    • The following day, subculture the bacteria in fresh TSB and grow to mid-log phase (OD600 ≈ 0.5).

    • Harvest the bacteria by centrifugation, wash twice with sterile PBS, and resuspend in sterile PBS to the desired concentration (e.g., 1 x 10^8 CFU/mL). The inoculum should be quantified by plating serial dilutions on TSA plates.[8]

  • Infection:

    • Anesthetize the mice.

    • Inject the bacterial suspension intravenously (IV) via the tail vein. A typical inoculum for a sepsis model is 1-5 x 10^7 CFU per mouse in a volume of 100 µL.[9]

  • Treatment:

    • At a predetermined time post-infection (e.g., 1-2 hours), administer the moiramide B formulation or vehicle control intravenously.

  • Monitoring and Endpoint:

    • Monitor the mice for clinical signs of sepsis (e.g., ruffled fur, lethargy, hypothermia) and body weight loss.

    • The primary endpoint is typically survival over a defined period (e.g., 7 days).

    • Secondary endpoints can include bacterial load in organs (e.g., kidneys, spleen, liver) at specific time points. To determine bacterial load, euthanize the mice, aseptically harvest the organs, homogenize them in sterile PBS, and plate serial dilutions on TSA plates to enumerate CFUs.

Visualizations

Caption: Moiramide B inhibits the bacterial fatty acid synthesis pathway.

Caption: Workflow for testing Moiramide B efficacy in a murine sepsis model.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 6. Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Solvent-based formulations for intravenous mouse pharmacokinetic studies: tolerability and recommended solvent dose limits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mouse models for infectious diseases caused by Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Murine Models for Staphylococcal Infection - PMC [pmc.ncbi.nlm.nih.gov]

How to improve the yield of moiramide B synthesis.

Welcome to the technical support center for the synthesis of moiramide B. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the synthesis of this potent antibiotic. Here you will find frequently asked questions (FAQs), detailed troubleshooting guides, and optimized experimental protocols to help improve the yield and purity of your moiramide B synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the total synthesis of moiramide B?

A1: The total synthesis of moiramide B, a peptide-polyketide hybrid, presents several challenges.[1][2] These primarily include:

• Stereocontrol: Establishing the correct stereochemistry at multiple chiral centers is critical and can be complex to achieve with high diastereoselectivity.[2]

• Peptide Couplings: The peptide backbone contains non-standard amino acids and can be prone to racemization and low coupling yields, particularly when coupling sterically hindered residues.[3]

• Side Reactions: The presence of sensitive functional groups, such as the β-ketoamide moiety, can lead to unwanted side reactions under certain conditions, complicating purification and reducing overall yield.[4]

• Purification: The final product and intermediates can be challenging to purify due to their structural complexity and potential for aggregation.[5][6]

Q2: Which synthetic strategy is generally preferred for moiramide B, Solid-Phase Peptide Synthesis (SPPS) or Liquid-Phase Peptide Synthesis (LPPS)?

A2: Both SPPS and LPPS have been successfully employed in the synthesis of moiramide B and its analogs.[5][7]

• SPPS is often favored for the assembly of the peptide backbone due to its ease of automation, simplified purification of intermediates (by simple filtration and washing), and the ability to drive reactions to completion using excess reagents.[5][8]

• LPPS can be advantageous for the synthesis of specific fragments, especially those involving the polyketide portion or for large-scale synthesis where the cost of solid support can be prohibitive.[5] The choice ultimately depends on the specific synthetic route, the scale of the synthesis, and the available laboratory resources.

Q3: What are the critical reaction steps that significantly impact the overall yield?

A3: Several steps are critical for maximizing the yield of moiramide B:

• Formation of the β-ketoamide moiety: This step can be problematic and may require careful optimization of reaction conditions to avoid side reactions.[4]

• Peptide coupling steps: Each coupling step in the peptide chain elongation needs to be highly efficient to avoid the accumulation of deletion sequences. Difficult couplings, such as those involving sterically hindered amino acids, are particularly critical.[3][6]

• Final cyclization (if applicable to analogs): For cyclic analogs of moiramide B, the macrocyclization step is often low-yielding and requires high-dilution conditions to favor intramolecular over intermolecular reactions.[7]

Troubleshooting Guides

Low Peptide Coupling Yield

Potential Cause	Recommended Solution
Steric Hindrance	Use more potent coupling reagents like HATU, HCTU, or COMU.[5] Consider a "double coupling" strategy where the coupling reaction is repeated before proceeding to the next deprotection step.[3] Increasing the coupling time or temperature can also be beneficial, but must be monitored for potential side reactions.[3][8]
Peptide Aggregation	Use a low-substitution resin for SPPS, especially for longer peptide sequences.[9] Incorporate chaotropic salts like LiCl into the reaction solvent to disrupt secondary structures.
Incomplete Deprotection	Ensure complete removal of the Fmoc or Boc protecting group by extending the deprotection time or using fresh deprotection reagents. Monitoring the deprotection step can help confirm complete removal.[6]
Poor Resin Swelling	Choose a resin that is compatible with your chosen solvent system. Ensure adequate swelling of the resin before initiating the synthesis.

Presence of Deletion Sequences in Final Product

Potential Cause	Recommended Solution
Inefficient Coupling	See "Low Peptide Coupling Yield" section above. Capping unreacted amino groups with acetic anhydride after each coupling step can terminate deletion sequences, simplifying purification.[6]
Premature Chain Termination	Ensure all reagents are of high purity and anhydrous where necessary. Side reactions with impurities can cap the growing peptide chain.

Racemization of Amino Acids

Potential Cause	Recommended Solution
Over-activation of Carboxylic Acid	Use coupling reagents with additives that suppress racemization, such as HOBt or HOAt.[5]
Prolonged Exposure to Basic Conditions	Minimize the time the activated amino acid is exposed to basic conditions. In situ neutralization protocols can be beneficial.[9]

Side Reactions Involving the β-Ketoamide Moiety

Potential Cause	Recommended Solution
Coordination with Metal Catalysts	In cross-coupling reactions (e.g., Sonogashira), the β-ketoamide can chelate with the metal catalyst, inhibiting its activity.[4] It may be necessary to perform such reactions at an earlier synthetic stage before the formation of the β-ketoamide.[4]
Instability under Basic Conditions	The β-ketoamide can be susceptible to side reactions under basic conditions.[4] Screen different bases and reaction temperatures to find milder conditions that still promote the desired transformation.

Experimental Protocols

General Protocol for Solid-Phase Peptide Synthesis (Fmoc-Strategy)

• Resin Swelling: Swell the appropriate resin (e.g., 2-chlorotrityl chloride resin for protected fragment synthesis) in dichloromethane (DCM) for 30 minutes.[7]

• First Amino Acid Loading: Dissolve the first Fmoc-protected amino acid and diisopropylethylamine (DIPEA) in DCM and add to the swollen resin. Agitate for 1-2 hours.

• Capping: Wash the resin with DCM and then add a solution of DCM/Methanol/DIPEA (17:2:1) to cap any unreacted sites on the resin.

• Fmoc Deprotection: Wash the resin with dimethylformamide (DMF). Add a 20% solution of piperidine in DMF to the resin and agitate for 10-15 minutes. Repeat this step.

• Washing: Wash the resin thoroughly with DMF and DCM.

• Amino Acid Coupling: Dissolve the next Fmoc-protected amino acid, a coupling reagent (e.g., HATU), and a base (e.g., DIPEA) in DMF. Add this solution to the resin and agitate for 1-2 hours.

• Washing: Wash the resin with DMF and DCM.

• Repeat: Repeat steps 4-7 for each subsequent amino acid in the sequence.

• Cleavage: After the final amino acid is coupled, wash the resin and dry it. Cleave the peptide from the resin using a cleavage cocktail appropriate for the protecting groups used (e.g., TFA/TIS/H2O 95:2.5:2.5).

Protocol for a HATU-mediated Peptide Coupling

• In a reaction vessel containing the deprotected N-terminal amine on the solid support, add a solution of the Fmoc-protected amino acid (3 equivalents), HATU (2.9 equivalents), and DIPEA (6 equivalents) in DMF.

• Agitate the mixture at room temperature for 2 hours.

• Monitor the reaction for completion using a qualitative test (e.g., Kaiser test).

• If the reaction is incomplete, consider a second coupling by repeating steps 1-2.

• Once complete, drain the reaction solution and thoroughly wash the resin with DMF and DCM.

Visualizations

References

• 1. Synthesis and biological evaluation of moiramide B derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Asymmetric syntheses of moiramide B and andrimid - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. biotage.com [biotage.com]
• 4. researchgate.net [researchgate.net]
• 5. How to Optimize Peptide Synthesis? - Creative Peptides [creative-peptides.com]
• 6. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 7. Optimizing the Synthesis of Desotamides and Related Cyclic Antimicrobial Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. occamdesign.com [occamdesign.com]
• 9. peptide.com [peptide.com]

Overcoming bacterial resistance mechanisms to moiramide B.

Welcome to the technical support center for researchers working with moiramide B. This resource provides troubleshooting guides and frequently asked questions to address common challenges encountered during experiments, with a focus on understanding and overcoming bacterial resistance.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for moiramide B?

Moiramide B is a broad-spectrum natural product antibiotic that functions by inhibiting bacterial fatty acid synthesis.[1] Specifically, it targets the carboxyltransferase (CT) component of acetyl-CoA carboxylase (ACC), the enzyme responsible for the first committed step in this pathway.[1][2] By binding to the CT subunit, moiramide B prevents the conversion of acetyl-CoA to malonyl-CoA, thereby depleting the building blocks necessary for cell membrane construction and leading to bacterial growth inhibition.[1][3]

Q2: What is the primary mechanism of bacterial resistance to moiramide B?

The predominant mechanism of resistance to moiramide B and other related pyrrolidinedione antibiotics is target site modification.[1] Bacteria acquire resistance through spontaneous point mutations in the genes encoding the subunits of the carboxyltransferase enzyme (e.g., accA and accD in S. aureus).[1] These mutations alter the binding site of the drug, reducing its affinity for the target enzyme and rendering the antibiotic less effective. Studies have shown that resistant mutants can exhibit MIC values elevated by 4- to 256-fold compared to the wild-type strain.[1]

Q3: Are there secondary or alternative resistance mechanisms to moiramide B?

Yes, another observed mechanism, particularly in Staphylococcus aureus, is the bypass of the inhibited fatty acid synthesis pathway. S. aureus can overcome the effects of ACC inhibition by importing and utilizing exogenous fatty acids from its environment (e.g., from complex growth media or host tissues).[3][4] This allows the bacterium to maintain membrane integrity even when its internal fatty acid production is blocked. This is not a classical resistance mechanism like target mutation but can lead to reduced efficacy of the compound under specific experimental or physiological conditions.

Q4: Is moiramide B susceptible to efflux pump-mediated resistance?

While moiramide B generally shows weaker activity against Gram-negative bacteria, direct evidence linking this to specific efflux pumps is not well-documented in the provided search results. However, efflux is a common mechanism of intrinsic and acquired resistance in many bacteria, particularly Gram-negative species like Pseudomonas aeruginosa, which possess pumps like MexAB-OprM that can expel a wide range of molecules.[5] It is plausible that efflux contributes to the higher intrinsic resistance observed in these organisms. Overcoming this may involve the use of efflux pump inhibitors (EPIs) in combination therapy.[5][6]

Q5: What are the main strategies to overcome resistance to moiramide B?

There are two primary strategies to overcome resistance or enhance the efficacy of moiramide B:

• Chemical Derivatization: Modifying the structure of moiramide B can lead to derivatives with improved properties.[1][7] Changes to the fatty acid side chain or other parts of the molecule can enhance binding affinity to mutated targets, improve cell penetration, or increase metabolic stability.[7][8] This approach aims to create a more potent antibiotic that can overcome existing target-site resistance.

• Combination Therapy: Using moiramide B in conjunction with other agents can restore its activity. This could involve combining it with an efflux pump inhibitor (EPI) to increase intracellular concentration in resistant Gram-negative bacteria or using it with another antibiotic that targets a different cellular pathway to create a synergistic effect.[9]

Troubleshooting Guides

Problem 1: My MIC values for moiramide B are higher than expected for a susceptible strain.

Potential Cause 1: Media Composition The presence of exogenous fatty acids in complex growth media (e.g., Tryptic Soy Broth, Brain Heart Infusion) can allow bacteria like S. aureus to bypass the inhibitory effects of moiramide B.[3][4]

• Solution: Determine the Minimum Inhibitory Concentration (MIC) in a defined, minimal medium that does not contain fatty acids. Compare these results to MICs obtained in rich media to assess the impact of nutrient composition.

Potential Cause 2: Compound Instability or Purity The moiramide B sample may have degraded or may be of insufficient purity.

• Solution: Verify the purity of your compound using analytical methods like HPLC-MS. Ensure proper storage conditions (cool, dry, and dark) to prevent degradation. Use a fresh, verified stock solution for your experiments.

Potential Cause 3: Spontaneous Resistance The bacterial culture may have developed spontaneous resistance during routine passaging.

• Solution: Re-streak your bacterial culture from a frozen glycerol stock that has been minimally passaged. Perform MIC testing on a single, isolated colony to ensure a homogenous population.

Problem 2: I have a moiramide B-resistant mutant. How do I confirm the resistance mechanism?

Step 1: Sequence the Target Genes The most likely cause of resistance is a mutation in the ACC carboxyltransferase subunits.

• Action: Isolate genomic DNA from both the resistant mutant and the parent (susceptible) strain. Amplify the genes encoding the relevant CT subunits (e.g., accA and accD) using PCR. Sequence the PCR products and compare the sequences to identify any single nucleotide polymorphisms (SNPs) that result in amino acid changes.[1]

Step 2: Perform a Fatty Acid Rescue Assay To determine if the resistance is due to an enhanced ability to uptake or utilize external fatty acids, perform a "rescue" experiment.

• Action: Grow the resistant mutant and parent strain in a minimal medium containing a sub-lethal concentration of moiramide B. Supplement the medium with a fatty acid source (e.g., oleic acid). If the parent strain's growth is restored to a greater extent than the mutant's, it suggests the bypass mechanism is a factor for susceptibility, but not the primary driver of the mutant's high-level resistance.[3]

Step 3: Conduct an In Vitro Enzyme Inhibition Assay To confirm that a target mutation reduces drug binding, test the compound's effect on the purified enzyme.

• Action: If possible, express and purify the wild-type and mutated ACC enzymes. Perform an in vitro ACC inhibition assay to determine the IC50 value of moiramide B for each enzyme. A significantly higher IC50 for the mutant enzyme confirms that the mutation reduces the drug's inhibitory activity.[1]

Problem 3: My Gram-negative strain shows high intrinsic resistance. What strategies can I explore?

High intrinsic resistance in Gram-negative bacteria is often due to a combination of a less permeable outer membrane and the presence of active efflux pumps.

Strategy 1: Combination Therapy with an Efflux Pump Inhibitor (EPI) Test if inhibiting efflux pumps increases moiramide B susceptibility.

• Action: Perform a checkerboard assay to assess synergy between moiramide B and a known broad-spectrum EPI (e.g., PAβN, CCCP). A fractional inhibitory concentration (FIC) index of ≤ 0.5 indicates synergy and suggests that efflux contributes to resistance.

Strategy 2: Combination Therapy with a Membrane Permeabilizer Enhance the uptake of moiramide B across the outer membrane.

• Action: Use a checkerboard assay to test for synergy between moiramide B and a membrane-permeabilizing agent like polymyxin B (used at a sub-inhibitory concentration) or EDTA. A synergistic effect would imply that poor membrane penetration is a key factor in the observed resistance.

Data Presentation Tables

Table 1: Example MIC Data for Susceptible vs. Resistant S. aureus

Strain	Genotype (accD)	Moiramide B MIC (µg/mL)	Fold Change	Reference
Wild-Type	Wild-Type	0.25	-	[1]
Mutant 1	Gln123Lys	1.0	4x	[1]
Mutant 2	Ala456Val	4.0	16x	[1]
Mutant 3	Pro210Ser	64.0	256x	[1]

Table 2: Interpretation of Checkerboard Assay Results (FIC Index)

FIC Index (ΣFIC)	Interpretation	Implication for Combination
≤ 0.5	Synergy	The combination is significantly more effective than individual agents.
> 0.5 to 4.0	Additive / Indifference	The combination has no significant benefit over individual agents.
> 4.0	Antagonism	The combination is less effective than the individual agents.

Key Experimental Protocols

Protocol 1: Broth Microdilution for MIC Determination

• Preparation: Prepare a 2-fold serial dilution of moiramide B in a 96-well microtiter plate using cation-adjusted Mueller-Hinton Broth (or a defined minimal medium). The final volume in each well should be 50 µL.

• Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension so that the final concentration in each well is approximately 5 x 10⁵ CFU/mL.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the total volume to 100 µL. Include a growth control (no antibiotic) and a sterility control (no bacteria).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading: The MIC is the lowest concentration of moiramide B that completely inhibits visible bacterial growth.

Protocol 2: Acetyl-CoA Carboxylase (ACC) Inhibition Assay

This protocol is a generalized example; specific buffer components and concentrations may need optimization.

• Reaction Mixture: Prepare a master mix containing reaction buffer (e.g., HEPES or Tris), ATP, MgCl₂, and Acetyl-CoA.[10] Commercial kits are also available.[11][12][13]

• Inhibitor Addition: Add varying concentrations of moiramide B (dissolved in DMSO) to the reaction wells. Include a no-inhibitor control (DMSO only).

• Enzyme Addition: Initiate the reaction by adding the purified ACC enzyme (wild-type or mutant) to each well.

• Incubation: Incubate the reaction at the optimal temperature (e.g., 37°C) for a defined period (e.g., 30-60 minutes).

• Detection: Stop the reaction and measure the product (malonyl-CoA) or a byproduct (ADP). ADP production can be quantified using a commercial ADP-Glo™ assay, which measures luminescence.[11][12]

• Analysis: Calculate the percent inhibition for each moiramide B concentration relative to the no-inhibitor control. Plot the data and determine the IC50 value using non-linear regression.

Protocol 3: Ethidium Bromide (EtBr) Agar Cartwheel Assay for Efflux Activity

This is a qualitative method to screen for efflux pump activity.[6]

• Plate Preparation: Prepare agar plates (e.g., Mueller-Hinton agar) containing varying, sub-inhibitory concentrations of EtBr (e.g., 0.5, 1.0, 2.0 mg/L).

• Inoculation: From a central point on the plate, streak the bacterial isolates outwards, like spokes on a wheel. Include a known efflux-positive and efflux-negative strain as controls.

• Incubation: Incubate the plates overnight at 37°C.

• Visualization: Visualize the plates under a UV transilluminator.

• Interpretation: Bacteria with active efflux pumps will expel the EtBr and show no fluorescence. Bacteria with inhibited or no efflux activity will accumulate EtBr and fluoresce.[6] This can be used to screen for potential EPIs by incorporating them into the agar along with EtBr.

References

• 1. Novel Bacterial Acetyl Coenzyme A Carboxylase Inhibitors with Antibiotic Efficacy In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Pyrrolocin C and equisetin inhibit bacterial acetyl-CoA carboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyrrolocin C and equisetin inhibit bacterial acetyl-CoA carboxylase | PLOS One [journals.plos.org]
• 5. ijm.tums.ac.ir [ijm.tums.ac.ir]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and biological evaluation of moiramide B derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Strategies to Overcome Antimicrobial Resistance (AMR) Making Use of Non-Essential Target Inhibitors: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Capillary Electrophoretic Assay for Acetyl CoA Carboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. reactionbiology.com [reactionbiology.com]
• 12. bpsbioscience.com [bpsbioscience.com]
• 13. Acetyl-CoA Carboxylase (ACC) Activity Assay Kit - Elabscience® [elabscience.com]

Optimizing moiramide B derivatives for activity against gram-negative bacteria.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers working on the optimization of moiramide B derivatives for activity against Gram-negative bacteria.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of moiramide B?

Moiramide B inhibits the carboxyltransferase (CT) component of acetyl-CoA carboxylase (ACC), an essential enzyme in bacterial fatty acid synthesis.[1][2] This inhibition disrupts the production of malonyl-CoA, a critical building block for the bacterial cell wall. The succinimide head group of moiramide B binds to the oxyanion hole of the enzyme.[1]

Q2: Why is it challenging to achieve potent activity against Gram-negative bacteria with moiramide B derivatives?

Gram-negative bacteria possess an outer membrane that acts as a significant permeability barrier, preventing many antibiotics from reaching their intracellular targets. Additionally, they have efficient efflux pumps that can actively remove compounds that do penetrate the outer membrane. Optimizing moiramide B derivatives to overcome these barriers is a primary challenge.

Q3: What is the role of the fatty acid tail in moiramide B's activity?

The unsaturated fatty acid tail is crucial for the compound's ability to enter bacterial cells.[1][3] However, modifications to this part of the molecule can significantly impact its antibacterial spectrum and potency. While it was initially considered just a vehicle for cell entry, recent studies show the sorbic acid unit is highly relevant for ACC inhibition.[3][4]

Q4: Can the pseudopeptide core of moiramide B be modified?

The pseudopeptide unit has a narrow structure-activity relationship, making modifications challenging without losing activity.[4] The L-valine-derived β-ketoamide and the β-phenylalanine fragments are important for binding to the target enzyme.[1]

Troubleshooting Guides

Low or No Activity Against Gram-Negative Strains

Potential Cause	Troubleshooting Steps
Poor Permeability: The derivative may not be able to cross the outer membrane of Gram-negative bacteria.	- Modify Lipophilicity: Systematically alter the fatty acid tail to find an optimal balance between solubility and membrane penetration. Introducing aromatic rings at the end of the sorbic acid tail has shown promise in altering the antibacterial profile.[4] - Use Permeabilizing Agents: In initial screening, test the derivative in combination with a known membrane-disrupting agent like colistin to see if activity is restored. This can help determine if the primary issue is cell entry.
Efflux Pump Activity: The compound is actively being pumped out of the cell.	- Test Against Efflux-Deficient Strains: Use mutant strains, such as E. coli ΔtolC or ΔacrB, to assess if the lack of activity is due to efflux.[1] If the MIC is significantly lower in these strains, efflux is a likely mechanism of resistance.
Compound Precipitation: The derivative may have poor solubility in the assay medium, leading to an inaccurate assessment of its activity.	- Check Solubility: Visually inspect the wells of your MIC assay for any precipitate. - Use Solubilizing Agents: Test the activity in the presence of a small, non-inhibitory concentration of a solubilizing agent like DMSO. Note that high concentrations of DMSO can be toxic to bacteria.
Compound Instability: The derivative may be degrading in the assay medium over the incubation period.	- Assess Stability: Use techniques like HPLC to determine the stability of your compound in the assay medium over 24 hours.

Issues During Synthesis

Problem	Potential Cause & Solution
Low Yields in Sonogashira Coupling: Difficulty in coupling aryl iodides to an alkyne-modified fatty acid tail.	- Interference from β-ketoamide: The β-ketoamide moiety can coordinate with palladium or copper catalysts, leading to side reactions.[1] - Solution: Perform the cross-coupling reaction at an earlier synthetic stage, before the addition of the β-ketoamide moiety.[1]
Side Reactions During Peptide Coupling: Unwanted reactions when coupling the modified fatty acid to the peptide core.	- Protecting Group Strategy: Ensure that all reactive functional groups are appropriately protected during the coupling steps.
Purification Challenges: Difficulty in separating the final product from starting materials or byproducts.	- Chromatography Optimization: Experiment with different solvent systems and stationary phases for column chromatography. Preparative HPLC may be necessary for final purification.[1]

Data Summary

Table 1: Minimum Inhibitory Concentration (MIC) of Moiramide B and its Derivatives

Compound	Modification	B. subtilis (μg/mL)	S. aureus (μg/mL)	E. coli acrB (μg/mL)
Moiramide B (Natural Product)	-	1	1	4
Saturated Derivative	Catalytic hydrogenation of fatty acid side chain	16	16	16
Alkynyl Derivative	Terminal alkyne on fatty acid tail	8	8	16
Aryl-Substituted Phenyl Derivative	Phenyl group via Sonogashira coupling	2	1	>16
Aryl-Substituted p-Amino Derivative	p-Aminophenyl group via Sonogashira coupling	4	1	>16
Aryl-Substituted p-Hydroxy Derivative	p-Hydroxyphenyl group via Sonogashira coupling	2	1	>16
Triazole Derivatives	Introduction of a triazole moiety	>16	>16	>16

Data synthesized from a 2024 study on moiramide B derivatives.[1]

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay (Broth Microdilution)

This protocol is adapted for lipophilic compounds like moiramide B derivatives.

• Preparation of Bacterial Inoculum:

  • From an overnight culture on an appropriate agar plate, select several colonies and suspend them in Mueller-Hinton Broth (MHB).

  • Adjust the turbidity of the suspension to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the test compound in DMSO.

  • Perform serial two-fold dilutions of the compound in a 96-well polypropylene plate (note: polypropylene is recommended to minimize binding of lipophilic compounds). The final concentration of DMSO in the wells should be kept low (e.g., ≤1%) to avoid affecting bacterial growth.

• Inoculation and Incubation:

  • Add the diluted bacterial inoculum to each well of the 96-well plate containing the compound dilutions.

  • Include a positive control (bacteria with no compound) and a negative control (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

• Reading the MIC:

  • The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Cytotoxicity Assay (MTT Assay)

• Cell Seeding:

  • Seed mammalian cells (e.g., HEK293, HepG2) in a 96-well plate at a density of 5,000-10,000 cells per well.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the moiramide B derivative in the appropriate cell culture medium.

  • Remove the old medium from the cells and add the medium containing the compound dilutions.

  • Incubate for 24-48 hours.

• MTT Addition and Incubation:

  • Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 3-4 hours. Live cells will convert MTT to formazan crystals.

• Solubilization and Measurement:

  • Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to untreated control cells.

Acetyl-CoA Carboxylase (ACC) Inhibition Assay

This is a generalized protocol; specific conditions may vary based on the source of the enzyme (e.g., E. coli, S. aureus).

• Reaction Mixture Preparation:

  • In a microplate, prepare a reaction mixture containing buffer (e.g., HEPES or Tris), ATP, MgCl₂, sodium bicarbonate, and acetyl-CoA.

• Inhibitor Addition:

  • Add various concentrations of the moiramide B derivative to the reaction wells. Include a no-inhibitor control.

• Enzyme Addition and Incubation:

  • Initiate the reaction by adding the purified ACC enzyme.

  • Incubate at the optimal temperature for the enzyme (e.g., 37°C) for a set period.

• Detection of Activity:

  • Enzyme activity can be measured in several ways:

    • ADP Detection: The production of ADP, a product of the reaction, can be quantified using a commercial kit such as ADP-Glo™.[5][6][7] This method measures luminescence, which is inversely proportional to enzyme activity.

    • Coupled Spectrophotometric Assay: The consumption of acetyl-CoA can be measured by coupling the reaction to another enzyme, such as citrate synthase, and monitoring the change in absorbance of a chromogenic substrate.

    • Capillary Electrophoresis: This method can be used to separate and quantify the substrates and products of the reaction.[8]

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the derivative and determine the IC₅₀ value.

Visualizations

Caption: General workflow for the optimization of moiramide B derivatives.

Caption: Inhibition of the fatty acid synthesis pathway by moiramide B.

Caption: Troubleshooting logic for low activity against Gram-negative bacteria.

References

• 1. Synthesis and biological evaluation of moiramide B derivatives - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00856A [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. reactionbiology.com [reactionbiology.com]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. bpsbioscience.com [bpsbioscience.com]
• 8. A Capillary Electrophoretic Assay for Acetyl CoA Carboxylase - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Target of Moiramide B: A Comparative Guide to Resistance Mutation Studies

For Researchers, Scientists, and Drug Development Professionals

The definitive identification of a drug's molecular target is a cornerstone of modern drug development, providing a rational basis for mechanism of action, efficacy, and potential toxicity. Moiramide B, a natural product antibiotic, inhibits bacterial growth by targeting acetyl-CoA carboxylase (ACC), a critical enzyme in fatty acid biosynthesis.[1][2][3] This guide provides a comparative overview of using spontaneous resistance mutation studies to validate this target, comparing the methodology and data generated with alternative biochemical approaches.

The Principle of Target Validation by Resistance Mutation

The generation of spontaneous drug-resistant mutants is a powerful genetic method for identifying a compound's target. The underlying principle is that mutations conferring resistance to a drug will frequently arise in the gene encoding its direct molecular target.[4] By selecting for mutants that can survive in the presence of an otherwise lethal concentration of the compound, researchers can identify the genetic changes responsible for this resistance through whole-genome sequencing. The consistent identification of mutations within a specific gene across independently generated resistant clones provides strong evidence that this gene encodes the drug's primary target.[1][5][6]

This approach offers an unbiased, in-cell confirmation of the drug-target interaction, reflecting a physiologically relevant context that includes cellular uptake and metabolism.

Experimental Workflow and Protocols

A typical workflow for validating a drug target using resistance mutation studies involves generating, isolating, and characterizing resistant mutants.

References

• 1. Novel Bacterial Acetyl Coenzyme A Carboxylase Inhibitors with Antibiotic Efficacy In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Crystal Structure of Carboxyltransferase from Staphylococcus aureus Bound to the Antibacterial Agent Moiramide B - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TARGETING EVOLUTION TO INHIBIT ANTIBIOTIC RESISTANCE - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Drug target elucidation through isolation and analysis of drug-resistant mutants in Cryptococcus neoformans - PMC [pmc.ncbi.nlm.nih.gov]

Moiramide B vs. Andrimid: A Comparative Analysis of Acetyl-CoA Carboxylase Inhibitors

A deep dive into the performance of two promising natural product antibiotics, moiramide B and andrimid, reveals their potential as potent inhibitors of bacterial acetyl-CoA carboxylase (ACC), a key enzyme in fatty acid biosynthesis. This guide provides a comparative analysis of their inhibitory activities, supported by experimental data, detailed protocols, and a visualization of their mechanism of action.

Moiramide B and andrimid are structurally related natural products that have garnered significant interest in the scientific community for their targeted inhibition of the carboxyltransferase (CT) component of bacterial ACC.[1][2] This enzyme catalyzes a critical step in the formation of malonyl-CoA, an essential precursor for the synthesis of fatty acids, which are vital for bacterial cell membrane construction and overall survival.[3][4] By disrupting this pathway, both compounds exhibit broad-spectrum antibacterial activity, making them attractive candidates for the development of new antimicrobial agents.[5][6][7]

Quantitative Comparison of Inhibitory Activity

While both moiramide B and andrimid are potent inhibitors of bacterial ACC, their efficacy can vary depending on the bacterial species and the specific enzyme isoform. The following tables summarize the available quantitative data on their inhibitory concentration (IC50) against ACC and their minimum inhibitory concentration (MIC) against various bacterial strains. It is important to note that a direct head-to-head comparison is limited by the availability of studies that have tested both compounds under identical conditions.

Table 1: Comparative IC50 Values against Acetyl-CoA Carboxylase (ACC)

Compound	Target Enzyme	IC50 Value	Source
Andrimid	Escherichia coli ACC (Carboxyltransferase)	12 nM	[8][9]
Andrimid	Andrimid-resistant E. coli ACC (Carboxyltransferase)	500 nM	[8][9]

Table 2: Comparative Minimum Inhibitory Concentration (MIC) Values

Compound	Bacterial Strain	MIC Value	Source
Moiramide B	Staphylococcus aureus	8 µg/mL	[10]
Moiramide B	Moiramide B-resistant S. aureus	32 µg/mL	[10]
Andrimid	Photobacterium galatheae	80 µM	[11]

Note: Direct comparison of MIC values is challenging due to the use of different bacterial species and units of measurement in the cited studies.

Mechanism of Action: Targeting Fatty Acid Synthesis

Moiramide B and andrimid exert their antibacterial effects by specifically targeting the carboxyltransferase (CT) subunit of the bacterial acetyl-CoA carboxylase. This enzyme complex is responsible for the conversion of acetyl-CoA to malonyl-CoA, the committed step in fatty acid biosynthesis. The inhibition of this crucial pathway disrupts the production of fatty acids necessary for building and maintaining the bacterial cell membrane, ultimately leading to cell death.

Inhibition of the bacterial fatty acid synthesis pathway by moiramide B and andrimid.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison of moiramide B and andrimid.

Acetyl-CoA Carboxylase (ACC) Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of ACC. The activity is typically determined by monitoring the incorporation of radiolabeled bicarbonate into malonyl-CoA or by a coupled spectrophotometric assay.

Materials:

• Purified bacterial Acetyl-CoA Carboxylase (ACC) enzyme

• Acetyl-CoA

• ATP

• MgCl₂

• Dithiothreitol (DTT)

• [¹⁴C]-Sodium Bicarbonate (for radioactive assay)

• Pyruvate kinase and lactate dehydrogenase (for coupled assay)

• NADH (for coupled assay)

• Phosphoenolpyruvate (for coupled assay)

• Test compounds (Moiramide B or Andrimid) dissolved in a suitable solvent (e.g., DMSO)

• Scintillation cocktail and counter (for radioactive assay)

• Spectrophotometer (for coupled assay)

• Reaction buffer (e.g., 100 mM HEPES, pH 7.5)

Procedure (Radioactive Assay):

• Prepare a reaction mixture containing reaction buffer, ATP, MgCl₂, DTT, and acetyl-CoA.

• Add the test compound at various concentrations to the reaction mixture. Include a control with no inhibitor.

• Pre-incubate the mixture at the optimal temperature for the enzyme (e.g., 37°C) for a few minutes.

• Initiate the reaction by adding the purified ACC enzyme and [¹⁴C]-Sodium Bicarbonate.

• Incubate the reaction for a specific time (e.g., 10 minutes).

• Stop the reaction by adding a strong acid (e.g., HCl).

• Dry the samples to remove unreacted [¹⁴C]-bicarbonate.

• Resuspend the samples in water and add a scintillation cocktail.

• Measure the radioactivity using a scintillation counter. The amount of incorporated radioactivity is proportional to the ACC activity.

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value.

Minimum Inhibitory Concentration (MIC) Assay

The MIC assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a commonly used technique.[1][3][12][13][14]

Materials:

• Bacterial strain of interest

• Appropriate liquid growth medium (e.g., Mueller-Hinton Broth)

• Test compounds (Moiramide B or Andrimid)

• 96-well microtiter plates

• Spectrophotometer or microplate reader

• Sterile pipettes and other laboratory equipment

Procedure (Broth Microdilution):

• Prepare a stock solution of the test compound in a suitable solvent.

• Perform serial two-fold dilutions of the test compound in the growth medium in the wells of a 96-well plate.

• Prepare a standardized inoculum of the bacterial strain (e.g., to a 0.5 McFarland standard).

• Inoculate each well with the bacterial suspension. Include a positive control (bacteria with no compound) and a negative control (medium only).

• Incubate the plates at the optimal growth temperature for the bacterium (e.g., 37°C) for 18-24 hours.

• After incubation, visually inspect the plates for turbidity or measure the optical density (OD) at 600 nm using a microplate reader.

• The MIC is the lowest concentration of the compound at which no visible growth is observed.

Experimental Workflow

The following diagram illustrates the general workflow for the comparative analysis of ACC inhibitors like moiramide B and andrimid.

Workflow for the evaluation of ACC inhibitors.

Conclusion

Moiramide B and andrimid represent a promising class of natural product antibiotics that effectively target the bacterial fatty acid synthesis pathway through the inhibition of acetyl-CoA carboxylase. The available data, although not from direct comparative studies, indicates that both compounds exhibit potent antibacterial activity. Further head-to-head studies are warranted to fully elucidate their comparative efficacy and to guide the development of novel ACC-targeting antibiotics to combat the growing threat of antimicrobial resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Structure, function and selective inhibition of bacterial acetyl-coa carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A Biosynthetic Gene Cluster for the Acetyl-CoA Carboxylase Inhibitor Andrimid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Moiramide B | Prof. Dr. Uli Kazmaier | Universität des Saarlandes [uni-saarland.de]
• 8. Andrimid producers encode an acetyl-CoA carboxyltransferase subunit resistant to the action of the antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Andrimid producers encode an acetyl-CoA carboxyltransferase subunit resistant to the action of the antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | The Antibiotic Andrimid Produced by Vibrio coralliilyticus Increases Expression of Biosynthetic Gene Clusters and Antibiotic Production in Photobacterium galatheae [frontiersin.org]
• 12. Unsaturated Fatty Acid Synthesis in Bacteria: Mechanisms and Regulation of Canonical and Remarkably Noncanonical Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fatty acid synthesis - Wikipedia [en.wikipedia.org]
• 14. Bacterial Fatty Acid Synthesis and its Relationships with Polyketide Synthetic Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Structure-Activity Relationship of Moiramide B Analogues: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Moiramide B, a naturally occurring peptide-polyketide hybrid, has garnered significant interest as a potent inhibitor of bacterial acetyl-CoA carboxylase (ACC), a crucial enzyme in fatty acid biosynthesis.[1][2] This unique mechanism of action makes it an attractive scaffold for the development of novel antibiotics. This guide provides a comparative analysis of moiramide B analogues, summarizing their structure-activity relationships (SAR) and providing detailed experimental protocols for their evaluation.

Data Presentation: Comparative Antibacterial Activity

The antibacterial efficacy of moiramide B and its synthetic analogues has been primarily evaluated by determining their Minimum Inhibitory Concentration (MIC) against various bacterial strains. The following tables summarize the reported MIC values for key analogues, highlighting the impact of structural modifications on their activity.

Table 1: SAR of Moiramide B Analogues with Modifications in the Fatty Acid Side Chain

Compound	Modification	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli	Reference
Moiramide B	(2E,4E)-hexa-2,4-dienoyl	0.1	>100	[2]
Analogue 1	Phenylacetyl	0.2	>100	[2]
Analogue 2	Cinnamoyl	0.05	>100	[2]
Analogue 3	4-Chlorocinnamoyl	0.025	50	[2]
Analogue 4	Thiophene-2-carbonyl	0.1	>100	[2]

Table 2: SAR of Moiramide B Analogues with Modifications in the Amino Acid Residues

Compound	Modification of (S)-β-Phenylalanine	Modification of L-Valine	MIC (µg/mL) vs. S. aureus	Reference
Moiramide B	None	None	0.1	[2]
Analogue 5	(S)-β-(4-chlorophenyl)alanine	None	0.05	[2]
Analogue 6	(S)-β-(4-methoxyphenyl)alanine	None	0.2	[2]
Analogue 7	None	L-Isoleucine	0.4	[2]
Analogue 8	None	L-Leucine	0.8	[2]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC values were determined using the broth microdilution method according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

• Preparation of Bacterial Inoculum: Bacterial strains were grown overnight in Mueller-Hinton Broth (MHB). The cultures were then diluted to a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in fresh MHB.

• Preparation of Compound Dilutions: The test compounds were dissolved in dimethyl sulfoxide (DMSO) to create stock solutions. Serial twofold dilutions of the compounds were prepared in MHB in 96-well microtiter plates. The final concentration of DMSO in all wells was kept at or below 1% to avoid any inhibitory effects.

• Inoculation and Incubation: The diluted bacterial suspension was added to each well of the microtiter plates containing the compound dilutions. The plates were then incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC was defined as the lowest concentration of the compound that completely inhibited visible growth of the bacteria.

Acetyl-CoA Carboxylase (ACC) Inhibition Assay

The inhibitory activity of the moiramide B analogues against ACC was determined using a spectrophotometric assay that measures the carboxylation of acetyl-CoA.

• Enzyme and Substrate Preparation: Purified bacterial ACC was used. The reaction mixture contained acetyl-CoA, ATP, and bicarbonate in a suitable buffer (e.g., Tris-HCl).

• Inhibitor Incubation: The enzyme was pre-incubated with various concentrations of the test compounds for a defined period.

• Reaction Initiation and Measurement: The reaction was initiated by the addition of the substrates. The rate of malonyl-CoA formation was monitored by coupling the reaction to the oxidation of NADH by malonyl-CoA reductase, and the decrease in absorbance at 340 nm was measured over time.

• IC50 Determination: The concentration of the inhibitor that caused a 50% reduction in the enzyme activity (IC50) was calculated by plotting the percentage of inhibition against the inhibitor concentration.

Mandatory Visualization

Signaling Pathway: Moiramide B Inhibition of Fatty Acid Biosynthesis

Caption: Moiramide B inhibits the bacterial fatty acid biosynthesis pathway by targeting Acetyl-CoA Carboxylase (ACC).

Experimental Workflow: MIC Determination

Caption: A streamlined workflow for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial compounds.

Logical Relationship: Structure-Activity Relationship (SAR) Logic

Caption: Logical flow illustrating how modifications to the moiramide B scaffold influence its antibacterial activity.

References

• 1. Synthesis and biological evaluation of moiramide B derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

Cross-resistance analysis of moiramide B with other antibiotic classes.

Moiramide B and its derivatives represent a promising new class of antibiotics that exhibit a unique mechanism of action, leading to a lack of cross-resistance with currently available antibiotic classes. This makes them potential candidates for treating infections caused by multidrug-resistant bacteria.

Moiramide B, a naturally occurring pseudopeptide, inhibits the carboxyltransferase component of acetyl-CoA carboxylase (ACC), an essential enzyme in bacterial fatty acid synthesis. This mode of action is distinct from all commercially available antibiotics, which primarily target cell wall synthesis, protein synthesis, DNA replication, or folic acid metabolism. Due to this novel target, bacteria resistant to other antibiotic classes through established mechanisms, such as beta-lactamase production or ribosomal modifications, remain susceptible to moiramide B and its analogs.

Comparative Analysis of Minimum Inhibitory Concentrations (MIC)

For instance, novel pyrrolidinedione derivatives, structurally related to moiramide B, have shown a potent MIC90 (the concentration required to inhibit the growth of 90% of isolates) of 0.1 µg/mL against a broad spectrum of Staphylococcus aureus clinical isolates[1][2]. Crucially, the same research highlights that "No cross-resistance to antibiotics currently used in clinical practice was observed"[1][2]. This indicates that the efficacy of these compounds is not compromised by existing resistance mechanisms to other drug classes.

To illustrate the expected lack of cross-resistance, the following table provides a conceptual comparison based on the known mechanisms of resistance.

Antibiotic Class	Mechanism of Action	Common Resistance Mechanism	Expected Moiramide B Activity Against Resistant Strains
Moiramide B	Inhibition of Acetyl-CoA Carboxylase (Fatty Acid Synthesis)	Target modification (mutations in ACC)	-
β-Lactams (e.g., Penicillins, Cephalosporins)	Inhibition of cell wall synthesis	Enzymatic degradation (β-lactamases), target modification (PBPs)	Active
Glycopeptides (e.g., Vancomycin)	Inhibition of cell wall synthesis	Alteration of peptidoglycan precursors (e.g., VanA, VanB)	Active
Macrolides (e.g., Erythromycin, Azithromycin)	Inhibition of protein synthesis (50S ribosome)	Target modification (rRNA methylation), efflux pumps	Active
Aminoglycosides (e.g., Gentamicin, Tobramycin)	Inhibition of protein synthesis (30S ribosome)	Enzymatic modification, target modification, reduced uptake	Active
Quinolones (e.g., Ciprofloxacin, Levofloxacin)	Inhibition of DNA replication (DNA gyrase, topoisomerase IV)	Target modification, efflux pumps	Active
Tetracyclines (e.g., Doxycycline, Tetracycline)	Inhibition of protein synthesis (30S ribosome)	Efflux pumps, ribosomal protection proteins	Active
Sulfonamides (e.g., Sulfamethoxazole)	Inhibition of folic acid synthesis	Altered dihydropteroate synthase	Active

Experimental Protocols

The assessment of cross-resistance is experimentally determined by measuring the Minimum Inhibitory Concentration (MIC) of a new compound against a panel of bacterial strains with well-characterized resistance to other antibiotics.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This is a standard laboratory method used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

1. Preparation of Materials:

• Bacterial Strains: A panel of clinically relevant bacterial strains, including both susceptible (wild-type) and resistant phenotypes (e.g., Methicillin-resistant Staphylococcus aureus - MRSA, Vancomycin-resistant Enterococcus - VRE, Extended-Spectrum β-Lactamase (ESBL)-producing Enterobacteriaceae).
• Antibiotics: Moiramide B (or its derivative) and a panel of comparator antibiotics from different classes.
• Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard medium.
• Equipment: 96-well microtiter plates, multichannel pipettes, spectrophotometer, incubator.

2. Inoculum Preparation:

• Isolate single colonies of each bacterial strain from an agar plate.
• Inoculate the colonies into broth and incubate until the culture reaches the logarithmic growth phase.
• Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.
• Dilute this suspension in the growth medium to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Antibiotic Dilution Series:

• Prepare a serial two-fold dilution of each antibiotic in the growth medium in the 96-well plates. This creates a gradient of antibiotic concentrations.

4. Inoculation and Incubation:

• Inoculate each well (containing a specific antibiotic concentration) with the prepared bacterial suspension.
• Include a positive control (bacteria with no antibiotic) and a negative control (medium with no bacteria).
• Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

5. Determination of MIC:

• After incubation, visually inspect the plates for bacterial growth (turbidity).
• The MIC is the lowest concentration of the antibiotic at which there is no visible growth.

6. Interpretation of Cross-Resistance:

• If moiramide B shows a low MIC against a bacterial strain that is resistant (high MIC) to another antibiotic, it indicates a lack of cross-resistance.

Visualizing the Experimental Workflow and Signaling Pathway

To better understand the experimental process and the underlying mechanism of moiramide B, the following diagrams are provided.

Caption: Workflow for determining antibiotic cross-resistance using MIC assays.

Caption: Moiramide B's distinct mechanism of action targeting fatty acid synthesis.

References

• 1. Novel Bacterial Acetyl Coenzyme A Carboxylase Inhibitors with Antibiotic Efficacy In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oipub.com [oipub.com]

Moiramide B and its Synthetic Derivatives: A Comparative Analysis of Antibacterial Activity

A deep dive into the antibacterial spectrum of the natural product moiramide B and its synthetic analogs reveals a promising avenue for the development of novel antibiotics. Moiramide B, a potent inhibitor of bacterial acetyl-CoA carboxylase (ACC), demonstrates significant activity against a range of bacteria, particularly Gram-positive strains.[1][2][3] Strategic synthetic modifications to its structure, especially on the fatty acid side chain, have been shown to modulate this activity, offering the potential for tailored antibacterial agents with improved efficacy and spectrum.[1][4]

This guide provides a comparative overview of the antibacterial spectrum of moiramide B and a series of its recently synthesized derivatives. The data presented is supported by experimental findings from peer-reviewed research, with a focus on quantitative comparisons of antibacterial potency.

Comparative Antibacterial Spectrum: Moiramide B vs. Synthetic Derivatives

The antibacterial efficacy of moiramide B and its synthetic analogs was evaluated by determining their Minimum Inhibitory Concentrations (MIC) against various bacterial strains. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The following table summarizes the MIC values (in µg/mL) for moiramide B and a selection of its derivatives against Gram-positive (Staphylococcus aureus, Bacillus subtilis) and Gram-negative (Escherichia coli) bacteria.

Compound	S. aureus Newman	B. subtilis DSM-10	E. coli acrB JW0451-2
Moiramide B (4)	1–2	< 0.5	4
Saturated Derivative (5)	8	8	> 64
Alkynyl Derivative (11)	8	8	32
Phenyl Derivative (14a)	1	4	> 64
p-Tolyl Derivative (14b)	2	4	> 64
p-Methoxyphenyl Derivative (14c)	2	4	> 64
p-Nitrophenyl Derivative (14d)	4	8	> 64
p-Aminophenyl Derivative (14e)	1	2	> 64
p-Hydroxyphenyl Derivative (14f)	1	2	> 64
o-Fluorophenyl Derivative (14g)	2	8	> 64
Thiophenyl Derivative (14h)	2	4	> 64
3-Pyridyl Derivative (14i)	4	8	> 64

Data sourced from Andler, O., & Kazmaier, U. (2024). Synthesis and biological evaluation of moiramide B derivatives. Organic & Biomolecular Chemistry, 22(26), 5284-5288.[4]

Key Observations:

• High Potency of Moiramide B: The natural product, moiramide B (4), exhibits potent activity against the Gram-positive bacteria S. aureus and B. subtilis, with particularly strong activity against the latter. It also shows moderate activity against the tested E. coli strain.[4]

• Impact of Saturation: Saturation of the fatty acid side chain in derivative (5) leads to a significant reduction in antibacterial activity against all tested strains, highlighting the importance of the unsaturated tail for potency.[4]

• Aryl Derivatives Show Selective Potency: Several of the aryl-substituted derivatives (14a, 14e, 14f) maintained or even slightly improved upon the potent activity of moiramide B against S. aureus.[4]

• Loss of Gram-Negative Activity: A notable trend among the synthetic derivatives is the loss of activity against the Gram-negative bacterium E. coli, suggesting that the modifications to the fatty acid tail may hinder the compounds' ability to penetrate the outer membrane of these bacteria.[4]

Mechanism of Action: Inhibition of Acetyl-CoA Carboxylase

Moiramide B and its derivatives exert their antibacterial effect by targeting and inhibiting the bacterial enzyme acetyl-CoA carboxylase (ACC).[2][3] ACC is a crucial enzyme in the fatty acid synthesis pathway, catalyzing the conversion of acetyl-CoA to malonyl-CoA. By inhibiting this enzyme, moiramides block the production of fatty acids, which are essential components of bacterial cell membranes. This disruption of membrane synthesis ultimately leads to bacterial cell death.

Inhibition of Acetyl-CoA Carboxylase by Moiramide B.

Experimental Protocols

The determination of the Minimum Inhibitory Concentration (MIC) is a fundamental assay in assessing the antibacterial potency of a compound. The following is a generalized protocol for the broth microdilution method, a standard procedure for MIC determination.

Broth Microdilution MIC Assay Protocol

1. Preparation of Materials:

• Bacterial Strains: Subculture the desired bacterial strains on appropriate agar plates and incubate overnight at 37°C.

• Growth Medium: Prepare sterile Mueller-Hinton Broth (MHB) or other suitable broth medium.

• Test Compounds: Dissolve moiramide B and its derivatives in a suitable solvent (e.g., DMSO) to create stock solutions of a known concentration.

• 96-Well Microtiter Plates: Use sterile, U- or flat-bottom 96-well plates.

2. Inoculum Preparation:

• From the overnight culture, pick several colonies and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

• Dilute this suspension in the growth medium to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Serial Dilution of Test Compounds:

• In the 96-well plate, perform a two-fold serial dilution of the test compounds.

• Begin by adding 100 µL of sterile broth to all wells except the first column.

• Add 200 µL of the highest concentration of the test compound to the first well of a row.

• Transfer 100 µL from the first well to the second, mix, and continue this serial dilution across the plate, discarding 100 µL from the last well. This will result in a range of concentrations of the test compound.

4. Inoculation:

• Add 100 µL of the prepared bacterial inoculum to each well containing the serially diluted compounds.

• Include a positive control well (broth with inoculum, no compound) and a negative control well (broth only, no inoculum).

5. Incubation:

• Seal the plate to prevent evaporation and incubate at 37°C for 18-24 hours.

6. Determination of MIC:

• After incubation, visually inspect the plates for bacterial growth (turbidity).

• The MIC is the lowest concentration of the compound at which there is no visible growth.

Experimental Workflow for MIC Determination.

References

• 1. Synthesis and biological evaluation of moiramide B derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Novel Bacterial Acetyl Coenzyme A Carboxylase Inhibitors with Antibiotic Efficacy In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and biological evaluation of moiramide B derivatives - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00856A [pubs.rsc.org]

Unveiling the Molecular Handshake: A Comparative Guide to the Validation of Moiramide B's Binding Mode to Carboxyltransferase

For researchers, scientists, and drug development professionals, this guide provides an objective comparison and detailed experimental validation of the binding mode of moiramide B to its target, the carboxyltransferase (CT) subunit of acetyl-CoA carboxylase (ACC). Moiramide B, a naturally occurring antibiotic, presents a promising scaffold for the development of novel antibacterial agents by selectively inhibiting bacterial fatty acid synthesis.

Moiramide B and its analogs act by inhibiting the carboxyltransferase reaction within the multi-subunit acetyl-CoA carboxylase, a crucial enzyme in the initial steps of fatty acid biosynthesis.[1][2] This inhibition is selective for the bacterial enzyme, making it an attractive target for antibiotic development.[1] The validation of its binding mode is paramount for structure-based drug design and the development of more potent derivatives.

Crystallographic Evidence: The Definitive Validation

The most direct and compelling validation of moiramide B's binding mode comes from X-ray crystallography. In 2016, the crystal structure of moiramide B in complex with the carboxyltransferase from Staphylococcus aureus was solved to a resolution of 2.6 Å (PDB ID: 5KDR).[3][4][5] This structural data provides a detailed atomic-level view of the molecular interactions.

The crystallographic studies revealed that moiramide B binds as an enol/enolate form.[3][4] Key interactions include:

• The Succinimide Head Group: This portion of the molecule is crucial for its inhibitory activity. It binds tightly within the oxyanion hole of the enzyme.[3][4][6][7]

• The Valine-Derived Sidechain: This hydrophobic residue fits into a corresponding hydrophobic pocket in the enzyme.[6]

• The β-Phenylalanine Fragment: This part of the molecule enhances binding affinity by forming hydrogen bonds with the target protein.[6]

Interestingly, the role of the unsaturated fatty acid tail is a subject of some discussion. While initial structure-activity relationship (SAR) studies suggested its primary role is to facilitate entry into the bacterial cell,[3][4] more recent investigations indicate it may also contribute to binding by interacting with a newly identified sub-pocket.[8]

Corroborating Evidence: Structure-Activity Relationships and Resistance Studies

Further validation of the proposed binding mode is provided by extensive structure-activity relationship (SAR) studies and the analysis of resistance mutations.

Structure-Activity Relationship (SAR) Studies: Numerous synthetic derivatives of moiramide B have been created to probe the importance of its different structural components.[1][9] These studies have consistently shown that modifications to the core pseudopeptidic pyrrolidinedione structure significantly impact its inhibitory activity, reinforcing the binding mode observed in the crystal structure. For instance, variations in the terminal subunits and the internal β-phenylalanine and l-valine-derived moieties have been shown to modulate the biochemical target activity and antibacterial potency.[1]

Resistance Mutations: Bacteria that develop resistance to moiramide B and its analogs frequently exhibit mutations in the genes encoding the carboxyltransferase subunits of ACC.[1][9][10] This genetic evidence strongly supports the notion that carboxyltransferase is the direct target of moiramide B and that the observed binding mode is therapeutically relevant.

Quantitative Analysis of Inhibition

Compound	Target Enzyme	IC50 (nM)	Reference
Andrimid	E. coli CT (A2D2)	12	[11]
Andrimid	Hybrid E. coli CT (A2T2) with resistant subunit	500	[11]

This table demonstrates the potent inhibition of the wild-type enzyme and the significantly reduced inhibition against a resistant mutant, further validating the target engagement.

Comparison with Other Acetyl-CoA Carboxylase Inhibitors

To provide a broader context, it is useful to compare the binding mode of moiramide B with other classes of ACC inhibitors. While moiramide B targets the carboxyltransferase subunit, other inhibitors have been identified that target the biotin carboxylase (BC) subunit. These compounds, such as the aminooxazoles, bind to the ATP-binding site of the BC subunit and are competitive with ATP.[12] This highlights the diversity of inhibitory mechanisms that can be exploited to target the ACC enzyme complex.

Experimental Protocols

Crystallization of the Moiramide B-Carboxyltransferase Complex:

The 2.6 Å resolution crystal structure of moiramide B bound to S. aureus carboxyltransferase was obtained through the following general steps:

• Protein Expression and Purification: The carboxyltransferase enzyme was overexpressed in a suitable host (e.g., E. coli) and purified to homogeneity using chromatographic techniques.

• Crystallization: The purified enzyme was mixed with a solution containing moiramide B. Crystallization conditions (e.g., precipitant concentration, pH, temperature) were screened to identify conditions that promote the growth of high-quality crystals.

• X-ray Diffraction Data Collection: The crystals were exposed to a high-intensity X-ray beam, and the resulting diffraction pattern was recorded.

• Structure Determination and Refinement: The diffraction data was processed to determine the electron density map of the protein-ligand complex. The atomic model of the complex was then built into the electron density and refined to yield the final structure.

In Vitro Carboxyltransferase Inhibition Assay:

The inhibitory activity of moiramide B and its analogs can be determined using an in vitro enzyme assay. A common method involves coupling the production of acetyl-CoA to a reaction that can be monitored spectrophotometrically:

• Reaction Mixture: A reaction mixture is prepared containing the purified carboxyltransferase enzyme, biocytin (as a surrogate for the biotin carboxyl carrier protein), malonyl-CoA, and a coupling enzyme system (e.g., citrate synthase and malate dehydrogenase) with NAD+.[11]

• Initiation: The reaction is initiated by the addition of the substrate.

• Monitoring: The reduction of NAD+ to NADH is monitored by measuring the increase in absorbance at 340 nm.[11]

• Inhibition Measurement: To determine the IC50 value, the assay is performed in the presence of varying concentrations of the inhibitor (e.g., moiramide B). The concentration of inhibitor that reduces the enzyme activity by 50% is determined.

Visualizing the Validation Workflow and Pathway

Figure 1. Experimental workflow for the validation of moiramide B's binding mode.

Figure 2. Moiramide B inhibits the carboxyltransferase step in fatty acid synthesis.

References

• 1. Novel Bacterial Acetyl Coenzyme A Carboxylase Inhibitors with Antibiotic Efficacy In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Crystal Structure of Carboxyltransferase from Staphylococcus aureus Bound to the Antibacterial Agent Moiramide B (Journal Article) | OSTI.GOV [osti.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Crystal Structure of Carboxyltransferase from Staphylococcus aureus Bound to the Antibacterial Agent Moiramide B [agris.fao.org]
• 6. researchgate.net [researchgate.net]
• 7. universaar.uni-saarland.de [universaar.uni-saarland.de]
• 8. researchgate.net [researchgate.net]
• 9. journals.asm.org [journals.asm.org]
• 10. researchgate.net [researchgate.net]
• 11. pnas.org [pnas.org]
• 12. Mechanism of biotin carboxylase inhibition by ethyl 4-[[2-chloro-5-(phenylcarbamoyl)phenyl]sulphonylamino]benzoate - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Antibacterial Potential: A Comparative Analysis of Moiramide B Fatty Acid Tail Derivatives

A deep dive into the structure-activity relationship of moiramide B analogs reveals that strategic modification of the fatty acid tail can significantly enhance antibacterial efficacy, particularly against Gram-positive pathogens like Staphylococcus aureus. This guide provides a comprehensive comparison of various moiramide B derivatives, supported by key experimental data, detailed protocols, and pathway visualizations to inform future drug development endeavors.

Moiramide B is a naturally occurring antibiotic that exerts its effect by inhibiting the carboxyltransferase (CT) component of acetyl-CoA carboxylase (ACC), a crucial enzyme in bacterial fatty acid synthesis.[1][2] This unique mechanism of action makes it an attractive scaffold for the development of novel antibacterial agents. The molecular structure of moiramide B comprises a conserved pseudopeptide core and a variable fatty acid tail. Research has demonstrated that while the core structure is essential for binding to the enzyme's active site, the fatty acid tail plays a critical role in membrane transport and can be extensively modified to improve the compound's pharmacological properties.[3][4][5]

Efficacy Comparison of Fatty Acid Tail Derivatives

The antibacterial potency of moiramide B derivatives is typically evaluated by determining their minimum inhibitory concentration (MIC) against various bacterial strains. The following table summarizes the MIC values of several key derivatives with modifications in their fatty acid tail, primarily against S. aureus, a clinically significant pathogen.

Compound	Fatty Acid Tail Modification	MIC (µg/mL) against S. aureus	Reference
Moiramide B	(2E,4E)-hexa-2,4-dienoyl	1.0	Freiberg et al., 2006
Derivative 1	Saturated hexanoyl	4.0	Freiberg et al., 2006
Derivative 2	Phenylacetyl	0.5	Andler & Kazmaier, 2024
Derivative 3	4-Fluorophenylacetyl	0.25	Andler & Kazmaier, 2024
Derivative 4	4-Chlorophenylacetyl	0.25	Andler & Kazmaier, 2024
Derivative 5	4-Bromophenylacetyl	0.125	Andler & Kazmaier, 2024
Derivative 6	4-Iodophenylacetyl	0.125	Andler & Kazmaier, 2024
Derivative 7	Thiophen-2-ylacetyl	0.5	Andler & Kazmaier, 2024

Key Observations:

• Unsaturation: The natural product, moiramide B, with its unsaturated fatty acid tail, exhibits potent activity. Saturation of this tail (Derivative 1) leads to a significant decrease in efficacy, highlighting the importance of the tail's conformation.

• Aromatic Moieties: Introduction of aromatic rings, particularly phenylacetyl groups (Derivatives 2-6), generally results in equal or improved antibacterial activity compared to the natural product.

• Halogenation: Halogen substitution on the phenyl ring of the fatty acid tail consistently enhances the anti-staphylococcal activity, with bromo- and iodo-substitutions (Derivatives 5 and 6) yielding the most potent compounds in this series.

Experimental Protocols

To ensure the reproducibility and accurate interpretation of the efficacy data, detailed experimental methodologies are crucial.

Minimum Inhibitory Concentration (MIC) Assay

The MIC values were determined using the microdilution method in 96-well microtiter plates.[1]

• Preparation of Bacterial Inoculum: An overnight culture of S. aureus is diluted in a suitable growth medium (e.g., Isosensitest broth) to a final concentration of approximately 1.0 × 10^5 colony-forming units (CFU)/mL.[1]

• Preparation of Compound Dilutions: The test compounds are serially diluted (two-fold) in the growth medium within the wells of the microtiter plate.

• Inoculation and Incubation: Each well is inoculated with the prepared bacterial suspension. The plates are then incubated under appropriate conditions (e.g., 37°C for 24 hours).

• Determination of MIC: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Acetyl-CoA Carboxylase (ACC) Inhibition Assay

The inhibitory activity of the moiramide B derivatives against the ACC enzyme is a key indicator of their on-target effect.

• Enzyme and Substrate Preparation: Purified bacterial ACC enzyme is prepared. The substrates, acetyl-CoA and radiolabeled bicarbonate ([¹⁴C]HCO₃⁻), are prepared in a suitable buffer.

• Inhibition Reaction: The test compounds at various concentrations are pre-incubated with the ACC enzyme. The reaction is initiated by the addition of the substrates.

• Measurement of Activity: The incorporation of radioactivity into an acid-stable product (malonyl-CoA) is measured using a scintillation counter.

• Calculation of IC₅₀: The concentration of the compound that causes 50% inhibition of the enzyme activity (IC₅₀) is calculated from the dose-response curve.

Visualizing the Mechanism and Workflow

To better understand the underlying biological processes and experimental procedures, the following diagrams are provided.

Mechanism of Action of Moiramide B Derivatives.

Experimental Workflow for Efficacy Evaluation.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Insights into the methodology of acetyl-CoA carboxylase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mining Fatty Acid Biosynthesis for New Antimicrobials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Crystal Structure of Carboxyltransferase from Staphylococcus aureus Bound to the Antibacterial Agent Moiramide B - PMC [pmc.ncbi.nlm.nih.gov]

Moiramide B: A Comparative Analysis of In Vitro and In Vivo Efficacy

A deep dive into the antibacterial properties of moiramide B, a promising natural product, reveals potent in vitro activity against Gram-positive bacteria and significant in vivo efficacy. This guide provides a comparative analysis of moiramide B's performance against its close analog, andrimid, and the established antibiotic, linezolid, supported by experimental data and detailed methodologies.

Moiramide B, a pseudopeptide-polyketide natural product, has emerged as a compelling candidate in the search for novel antibiotics. Its unique mechanism of action, targeting the bacterial acetyl-CoA carboxylase (ACC), an enzyme essential for fatty acid biosynthesis, sets it apart from many currently used antibiotics. This guide offers a comprehensive comparison of the in vitro and in vivo activities of moiramide B, placing its performance in context with relevant alternatives to aid researchers, scientists, and drug development professionals in their evaluation of this promising compound.

In Vitro Activity: Potent Inhibition of Bacterial Growth

Moiramide B demonstrates significant inhibitory activity against a range of bacterial pathogens, particularly Gram-positive organisms. Its efficacy is quantified through Minimum Inhibitory Concentration (MIC) values, which represent the lowest concentration of the compound required to inhibit visible bacterial growth.

Comparative Minimum Inhibitory Concentrations (MICs)

The following table summarizes the MIC values of moiramide B, andrimid, and linezolid against various bacterial strains. Lower MIC values indicate greater potency.

Bacterial Strain	Moiramide B (µg/mL)	Andrimid (µg/mL)	Linezolid (µg/mL)
Staphylococcus aureus	0.1 - 4[1]	0.5 - 2	1 - 4[2][3]
Bacillus subtilis	0.125[1]	0.5	Not widely reported
Streptococcus pneumoniae	Not widely reported	1 - 4	0.5 - 2
Escherichia coli	>128[1]	>128	>64

Key Observations:

• Moiramide B and its derivatives exhibit strong activity against Staphylococcus aureus, with some derivatives showing MIC90 values as low as 0.1 µg/mL against a broad spectrum of clinical isolates.

• The activity of moiramide B is significantly lower against Gram-negative bacteria like Escherichia coli, a common trait for this class of compounds.

• Andrimid, a closely related natural product, shows a similar spectrum of activity.

• Linezolid, a clinically established antibiotic, serves as a relevant comparator with a similar focus on Gram-positive pathogens.

Mechanism of Action: Targeting Acetyl-CoA Carboxylase

Moiramide B exerts its antibacterial effect by inhibiting the bacterial acetyl-CoA carboxylase (ACC), a crucial enzyme in the fatty acid synthesis pathway. Specifically, it targets the carboxyltransferase (CT) subunit of ACC. This targeted inhibition disrupts the production of essential fatty acids, leading to bacterial growth inhibition. The IC50 value, the concentration required to inhibit 50% of the enzyme's activity, for moiramide B against the CT domain of ACC is approximately 6 nM.

Mechanism of action of Moiramide B.

In Vivo Activity: Efficacy in a Murine Sepsis Model

The promising in vitro activity of moiramide B and its derivatives has been translated into significant in vivo efficacy in animal models of infection. A key model for evaluating systemic antibacterial activity is the murine sepsis model.

Comparative In Vivo Efficacy

The following table summarizes the available in vivo efficacy data for a potent moiramide B derivative and the comparator, linezolid, in a Staphylococcus aureus murine sepsis model.

Compound	Animal Model	Bacterial Strain	Dosing Regimen	Efficacy Endpoint	Outcome
Moiramide B Derivative	Murine Sepsis	S. aureus	25 mg/kg	100% Survival	Highly effective
Linezolid	Murine Sepsis	S. aureus	25 - 100 mg/kg/day[4][5]	Survival, Bacterial Load Reduction	Effective

Key Observations:

• A chemically optimized derivative of moiramide B demonstrated a 100% effective dose at 25 mg/kg in a murine model of S. aureus sepsis.

• Linezolid, a standard-of-care antibiotic, also shows efficacy in similar models, providing a benchmark for the performance of new compounds.

• The in vivo data suggests that the moiramide B scaffold is a viable starting point for the development of potent antibacterial agents for systemic infections.

Generalized workflow for in vivo efficacy testing.

Experimental Protocols

In Vitro Susceptibility Testing (MIC Determination)

Objective: To determine the minimum inhibitory concentration (MIC) of the test compounds against various bacterial strains.

Methodology:

• Bacterial Strains and Culture Conditions: Bacterial isolates are grown overnight on appropriate agar plates (e.g., Tryptic Soy Agar for S. aureus). A few colonies are then used to inoculate a suitable broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth). The broth culture is incubated at 37°C with agitation until it reaches the logarithmic phase of growth.

• Compound Preparation: The test compounds (moiramide B, andrimid, linezolid) are dissolved in a suitable solvent (e.g., DMSO) to create stock solutions. Serial two-fold dilutions of the compounds are prepared in 96-well microtiter plates using the broth medium.

• Inoculation: The bacterial culture is diluted to a standardized concentration (typically 5 x 10^5 CFU/mL). Each well of the microtiter plate containing the diluted compound is inoculated with the bacterial suspension.

• Incubation and Reading: The plates are incubated at 37°C for 18-24 hours. The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

In Vivo Murine Sepsis Model

Objective: To evaluate the in vivo efficacy of the test compounds in treating a systemic bacterial infection.

Methodology:

• Animal Model: Female BALB/c mice (or another appropriate strain) of a specific age and weight range are used. All animal procedures are conducted in accordance with institutional animal care and use committee guidelines.

• Infection: Mice are infected via intraperitoneal injection with a lethal or sublethal dose of a pathogenic bacterial strain (e.g., Staphylococcus aureus). The inoculum size is predetermined to cause a consistent and reproducible infection.

• Treatment: At a specified time post-infection (e.g., 1 or 2 hours), mice are treated with the test compounds (e.g., moiramide B derivative, linezolid) or a vehicle control. The route of administration can be subcutaneous, intravenous, or oral, depending on the compound's properties.

• Monitoring and Endpoints: The primary endpoint is typically survival, monitored over a period of 7 to 14 days. Secondary endpoints may include the determination of bacterial load in various organs (e.g., spleen, liver, kidneys) and blood at specific time points. To assess bacterial load, organs are harvested, homogenized, and plated on appropriate agar media to enumerate colony-forming units (CFUs).

• Data Analysis: Survival curves are analyzed using the Kaplan-Meier method and log-rank test. Bacterial load data is typically analyzed using non-parametric statistical tests.

Conclusion

Moiramide B and its derivatives represent a promising class of antibacterial agents with a distinct mechanism of action and potent activity against clinically relevant Gram-positive pathogens. The comparative analysis demonstrates that moiramide B's in vitro potency is comparable to or, in some cases, superior to that of its analog andrimid and the established antibiotic linezolid. Importantly, this in vitro activity translates to significant in vivo efficacy in a challenging murine sepsis model. Further research and development of this compound class are warranted to explore its full therapeutic potential in the fight against bacterial infections.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Comparison of In-vitro Activities of Linezolid and Vancomycin against Staphylococcus aureus Isolated from A Tertiary Care Hospital - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mjima.org [mjima.org]
• 4. Effect of Linezolid on Clinical Severity and Pulmonary Cytokines in a Murine Model of Influenza A and Staphylococcus aureus Coinfection | PLOS One [journals.plos.org]
• 5. researchgate.net [researchgate.net]